3,5-Difluoropiperidine

• CAS: 1228631-14-8

Core Science & Biosynthesis

A Technical Guide to 3,5-Difluoropiperidine: A Privileged Scaffold in Modern Drug Discovery

Introduction: The Strategic Value of Fluorinated Piperidines

The piperidine ring is one of the most ubiquitous saturated heterocyclic scaffolds in medicinal chemistry, present in a vast array of clinically approved drugs.[1][2] Its conformational flexibility and ability to present substituents in well-defined three-dimensional space make it a cornerstone of drug design. The strategic introduction of fluorine, an element with unique electronic properties, onto this scaffold further enhances its utility. Fluorination can profoundly influence a molecule's physicochemical properties, including basicity (pKa), lipophilicity, metabolic stability, and conformational preference.[3][4]

This guide focuses on 3,5-difluoropiperidine, a building block of increasing importance. The disubstitution pattern at the 3 and 5 positions creates a unique stereoelectronic environment that imparts a strong conformational bias. Understanding and leveraging this bias is critical for researchers and drug development professionals seeking to design next-generation therapeutics with improved potency, selectivity, and pharmacokinetic profiles.

Part 1: Core Chemical Identity

3,5-Difluoropiperidine is most commonly handled and supplied as its hydrochloride salt to improve stability and ease of handling. It exists as distinct stereoisomers, the properties and applications of which can differ. The CAS numbers for the primary stereoisomeric salts are crucial for accurate sourcing and regulatory compliance.

Chemical Identification and Properties

Identifier	Value	Source(s)
Chemical Name	3,5-Difluoropiperidine	-
Molecular Formula	C₅H₉F₂N	[5][6]
Molecular Weight	121.13 g/mol	-
Common Forms	Hydrochloride Salt	[5][7]

CAS Numbers and Synonyms of Stereoisomeric Salts

Stereoisomer Description	CAS Number	Key Synonyms
cis / rel-(3R,5S)	259110-60-6	(3R,5S)-3,5-difluoropiperidine hydrochloride[7][8]
trans / rel-(3R,5R)	259110-61-7	(3R,5R)-3,5-difluoropiperidine hydrochloride[5]
cis / (3S,5R)	259110-60-6	(3S,5R)-3,5-difluoropiperidine hydrochloride
trans / (3S,5S)	2742623-56-7	(3S,5S)-3,5-difluoropiperidine hydrochloride[6]

Part 2: The Decisive Role of Conformational Control

The therapeutic efficacy of a piperidine-containing drug is intrinsically linked to its three-dimensional conformation, which dictates how it fits into a biological target's binding pocket. The defining feature of 3,5-difluoropiperidine is its strong and predictable conformational preference, a direct result of stereoelectronic effects.

The Diaxial Preference: A Counterintuitive Finding with Profound Implications

In contrast to simple sterics, which would favor a diequatorial arrangement of the fluorine atoms to minimize steric clash, extensive NMR analysis and computational studies have demonstrated that 3,5-difluoropiperidine derivatives exhibit a strong preference for a chair conformation where both fluorine atoms are in the axial position (diaxial).[9][10]

This preference is driven by a combination of stabilizing forces:

• Hyperconjugation: An orbital interaction (n → σ*) between the nitrogen lone pair and the anti-bonding orbital of the axial C-F bond provides significant stabilization.

• Charge-Dipole Interactions: The electrostatic attraction between the partially positive charge on the protonated nitrogen (in the case of the hydrochloride salt) and the partially negative charge of the axial fluorine atoms further stabilizes the diaxial conformer.[10]

• Solvation Effects: The polarity of the solvent plays a major role. More polar solvents enhance the preference for the axial conformation.[11]

This locked, rigid conformation is highly advantageous in drug design. It reduces the entropic penalty upon binding to a protein target, as the molecule is pre-organized in its bioactive conformation.[12] This can lead to a significant increase in binding affinity and selectivity.

Caption: Conformational equilibrium of 3,5-difluoropiperidinium ion.

Part 3: Synthetic Strategies

The synthesis of 3,5-disubstituted piperidines, particularly with electron-withdrawing groups like fluorine, presents a significant challenge.[13] A common and effective strategy involves the reduction of a correspondingly substituted pyridine ring. This approach leverages the wide availability of functionalized pyridines.

Proposed Synthetic Workflow: Catalytic Hydrogenation of 3,5-Difluoropyridine

This protocol is a self-validating system where the successful hydrogenation of the aromatic precursor is the critical, irreversible step leading to the desired saturated heterocycle.

Step 1: Catalytic Hydrogenation of 3,5-Difluoropyridine The core of the synthesis is the reduction of the stable aromatic pyridine ring to the saturated piperidine ring. This is typically achieved under high pressure hydrogen gas with a noble metal catalyst. Rhodium-on-carbon (Rh/C) is often effective for hydrogenating substituted pyridines, especially when performed in an acidic medium which activates the ring towards reduction.[14]

Step 2: Isolation as Hydrochloride Salt The reaction product, 3,5-difluoropiperidine, is a basic amine. Introducing hydrogen chloride (gas or as a solution in a solvent like ether or isopropanol) allows for the precipitation of the stable, crystalline hydrochloride salt. This step serves as both the final product formation and a purification method, as the salt is often insoluble in the reaction solvent.

Sources

• 1. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. 259110-61-7|rel-(3R,5R)-3,5-Difluoropiperidine hydrochloride|BLD Pharm [bldpharm.com]
• 6. 2742623-56-7|(3S,5S)-3,5-Difluoropiperidine hydrochloride|BLD Pharm [bldpharm.com]
• 7. 259110-60-6|rel-(3R,5S)-3,5-Difluoropiperidine hydrochloride|BLD Pharm [bldpharm.com]
• 8. (3R,5S)-3,5-difluoropiperidine hydrochloride (1 x 500 mg) | Reagentia [reagentia.eu]
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electronic effects of 3,5-difluoro substitution on amine nucleophilicity

Executive Summary

In medicinal chemistry and materials science, the 3,5-difluorophenyl motif represents a precise tool for modulating the electronic properties of aromatic amines without introducing significant steric bulk at the ortho positions. This guide analyzes the electronic effects of 3,5-difluoro substitution on amine nucleophilicity, quantifying the impact through Hammett Linear Free Energy Relationships (LFER) and Mayr reactivity parameters.

Key Technical Insights:

• Basicity Reduction: The 3,5-difluoro substitution lowers the pKa of the anilinium ion from 4.6 (unsubstituted) to approximately 2.6 , rendering the free amine significantly less basic.

• Mechanism: The effect is driven almost exclusively by inductive electron withdrawal (-I) . Unlike para-fluorine substitution, where resonance donation (+R) partially offsets induction, the meta positions allow no direct resonance interaction with the amine nitrogen.

• Application: This modification is critical for optimizing Lipophilic Metabolism Efficiency (LipMetE) , reducing metabolic clearance via ring oxidation, and tuning the reactivity of covalent warheads.

Theoretical Framework: Electronic Vectors

The Inductive Dominance

Fluorine is the most electronegative element (

), exerting a powerful inductive pull ($ -I +R $) when conjugated with a -system.

• Para-Substitution (

  -F): The effect opposes the effect.
  • (Weakly withdrawing overall).

• Meta-Substitution (

  -F): The fluorine atoms are not conjugated with the amine nitrogen. The effect is structurally impossible regarding the reaction center. The effect dominates.
  • (Strongly withdrawing).

For 3,5-difluoroaniline, these effects are additive:

This high positive

value correlates directly with a depleted Highest Occupied Molecular Orbital (HOMO) at the nitrogen atom, reducing its ability to donate a lone pair to electrophiles.

Visualization of Electronic Effects

Figure 1: Vector analysis of electronic effects. Red arrows indicate strong inductive withdrawal by meta-fluorines, which is not compensated by resonance, leading to electron deficiency at the nitrogen center.

Quantitative Analysis

The following table contrasts the physicochemical properties of aniline with its 3,5-difluoro analog.

Table 1: Comparative Electronic Properties

Property	Aniline	3,5-Difluoroaniline	Impact
Hammett Constant ( )	0.00	+0.68	Strong Electron Withdrawal
pKa (Conjugate Acid)	4.60	~2.60	(100x less basic)
Lipophilicity ( )	0.90	~1.18	Increased Lipophilicity (+0.28)
Mayr Nucleophilicity ( )	~11.5	~9.5 (Est.)	Reduced Reactivity toward Electrophiles
Metabolic Stability	Low (Ring Oxidation)	High	Blocked P450 Oxidation Sites

Predicting Reactivity (The Hammett Equation)

The rate reduction for nucleophilic attack can be estimated using the Hammett equation:

For typical nucleophilic acylation reactions (e.g., reaction with benzoyl chloride), is often negative (e.g., ). Conclusion: 3,5-Difluoroaniline reacts approximately 60 to 70 times slower than unsubstituted aniline in standard acylation reactions.

Experimental Protocols

To validate these electronic effects in a specific drug scaffold, the following protocols are recommended.

Protocol A: Spectrophotometric pKa Determination

Due to the low pKa (~2.6), potentiometric titration is often inaccurate. UV-Vis spectroscopy is preferred because the protonated and neutral forms of anilines have distinct absorption spectra.

• Preparation: Prepare a 50 µM stock solution of the amine in a constant ionic strength buffer (e.g., 0.1 M KCl).

• Buffer Series: Prepare a series of buffers ranging from pH 1.0 to pH 5.0 in 0.2 unit increments.

• Measurement: Record UV spectra (200–400 nm) for the amine in each buffer.

• Analysis: Identify the

  shift between the protonated ( ) and neutral ( ) species. Plot Absorbance vs. pH at the wavelength of maximum change.

• Calculation: Fit the data to the Henderson-Hasselbalch equation:

Protocol B: Competitive Kinetic Assay (NMR)

This method determines the relative nucleophilicity (

) against a reference amine (e.g., 4-chloroaniline, ) to avoid solvent correction errors.

Figure 2: Competitive kinetic assay workflow. Using a limiting amount of electrophile ensures the ratio of products reflects the ratio of rate constants.

Step-by-Step:

• Dissolve: In an NMR tube, dissolve 0.05 mmol of 3,5-difluoroaniline and 0.05 mmol of reference amine (e.g., 4-chloroaniline) in 0.6 mL of deuterated solvent (DMSO-d6 is recommended for solubility).

• Baseline: Acquire a standard

  H NMR to confirm accurate 1:1 integration of starting materials.

• Initiate: Add 0.025 mmol (0.5 equivalents) of electrophile (e.g., acetic anhydride or benzoyl chloride).

• Monitor: Shake vigorously and allow to stand for 10 minutes (or until reaction is complete).

• Quantify: Integrate the signals of the resulting amides.

• Calculate:

  (Note: Since starting materials are in large excess and 1:1 ratio, the product ratio approximates the relative rate constant).

Impact on Drug Design[3][4][5]

Metabolic Stability (The Fluorine Shield)

The 3,5-difluoro pattern is a classic "metabolic block."

• Oxidation Resistance: The electron-deficient ring resists oxidation by Cytochrome P450 enzymes, which typically favor electron-rich aromatics.

• Site Blocking: While para is the primary site for metabolism, meta-fluorines deactivate the entire ring, reducing the likelihood of para-hydroxylation or quinone-imine formation (a toxic metabolite).

Lipophilic Metabolism Efficiency (LipMetE)

This substitution improves LipMetE by increasing lipophilicity (aiding permeability) while simultaneously reducing the metabolic clearance rate more than the lipophilicity increase would typically predict. This makes it a "privileged structure" in CNS drug discovery where permeability and stability are paramount.

References

• ChemicalBook . (2023). 3,5-Difluoroaniline Properties and pKa Data.

• Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165–195.

• Mayr, H., & Ofial, A. R. (2013). Quantifying Nucleophilicity and Electrophilicity: The Mayr Scales. Princeton University / LMU Munich.

• Winiwarter, S., et al. (2019). The Impact of Lipophilicity on Environmental Processes, Drug Delivery and Bioavailability.

• Sigma-Aldrich . (2023). 3,5-Difluoroaniline Product Specification and Safety Data.

The 3,5-Difluoropiperidine Scaffold: A Rising Star in Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a wide array of physicochemical and pharmacological properties. Among the various fluorinated scaffolds, the 3,5-difluoropiperidine motif has emerged as a particularly intriguing and underexplored structural element with the potential to unlock novel chemical space and address key challenges in drug design. This technical guide provides a comprehensive overview of the synthesis, unique conformational characteristics, and burgeoning applications of the 3,5-difluoropiperidine scaffold in medicinal chemistry, offering insights for its effective deployment in drug discovery programs.

The Strategic Advantage of Fluorine in the Piperidine Core

The piperidine ring is a ubiquitous scaffold in pharmaceuticals, present in numerous approved drugs across a wide range of therapeutic areas.[1] Its saturated, three-dimensional nature provides an excellent framework for presenting substituents in defined spatial orientations. The introduction of fluorine at the 3 and 5 positions of the piperidine ring imparts a unique set of properties that can be leveraged by medicinal chemists to overcome common drug development hurdles.[2]

Key advantages of incorporating the 3,5-difluoro substitution pattern include:

• Modulation of Basicity (pKa): The electron-withdrawing nature of the fluorine atoms significantly lowers the basicity of the piperidine nitrogen.[3] This can be crucial for fine-tuning the pharmacokinetic profile of a drug candidate, as pKa influences properties such as solubility, membrane permeability, and off-target interactions (e.g., hERG channel affinity).[4]

• Enhanced Metabolic Stability: The strong carbon-fluorine bond is resistant to metabolic cleavage, often blocking sites of oxidative metabolism and thereby increasing the half-life of a drug.[1]

• Conformational Restriction and Pre-organization: The presence of two fluorine atoms at the 3 and 5 positions introduces significant conformational constraints, pre-organizing the piperidine ring into specific chair conformations. This can lead to higher binding affinity and selectivity for the target protein by reducing the entropic penalty upon binding.

• Unique Physicochemical Properties: The 3,5-difluoro substitution pattern can influence lipophilicity, polarity, and solubility in non-intuitive ways, offering opportunities to optimize the ADME (absorption, distribution, metabolism, and excretion) properties of a molecule.

Synthesis of the 3,5-Difluoropiperidine Scaffold: A Diastereoselective Breakthrough

The synthesis of fluorinated piperidines, particularly with control over stereochemistry, has historically been a significant challenge. However, a recent breakthrough by Glorius and coworkers has provided a highly efficient and diastereoselective method for the preparation of all-cis-3,5-difluoropiperidines.[5]

Experimental Protocol: Diastereoselective Synthesis of all-cis-3,5-Difluoropiperidine

This protocol is based on the rhodium-catalyzed dearomatization–hydrogenation of fluoropyridine precursors.[5]

Step 1: Rhodium-Catalyzed Dearomatization-Hydrogenation

• To a solution of 3,5-difluoropyridine (1.0 mmol) in a suitable solvent (e.g., methanol) in a high-pressure autoclave, add the rhodium catalyst (e.g., [Rh(cod)Cl]2 with a suitable ligand, typically 1-5 mol%).

• Seal the autoclave and purge with hydrogen gas (3-5 times).

• Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 50 bar).

• Stir the reaction mixture at a specified temperature (e.g., 80 °C) for a designated time (e.g., 24 hours).

• After cooling to room temperature, carefully release the hydrogen pressure.

• Concentrate the reaction mixture under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to yield the all-cis-3,5-difluoropiperidine, often as a salt (e.g., trifluoroacetate) depending on the workup conditions.[5]

Caption: Rhodium-catalyzed dearomatization-hydrogenation of 3,5-difluoropyridine.

This method provides a practical and scalable route to the all-cis diastereomer, which is often the most desirable for medicinal chemistry applications due to its unique conformational properties.

Conformational Properties: The "Janus Face" Scaffold

The cis-3,5-difluoropiperidine scaffold exhibits a remarkable conformational preference for a chair form where both fluorine atoms occupy axial positions. This diaxial conformation is counterintuitive based on simple steric considerations but is driven by a combination of electrostatic and hyperconjugative interactions.

This diaxial arrangement creates a "Janus face" molecule, with one face of the ring being highly electronegative (the "fluorine face") and the other being relatively electropositive (the "hydrogen face").[4][6] This facial polarization leads to unusual physicochemical properties, including high hydrophilicity and metabolic stability.[6]

Caption: Diaxial conformation and "Janus Face" of cis-3,5-difluoropiperidine.

This well-defined and rigid conformation can be exploited in drug design to:

• Enhance Target Engagement: By pre-organizing the molecule in a bioactive conformation, the entropic cost of binding is reduced, potentially leading to higher affinity.

• Improve Selectivity: The fixed spatial arrangement of substituents can lead to more specific interactions with the target protein and reduce binding to off-targets.

• Modulate Physicochemical Properties: The "Janus face" character can be used to fine-tune solubility and permeability by presenting distinct polar and non-polar surfaces.

Medicinal Chemistry Applications: An Emerging Landscape

While the exploration of the 3,5-difluoropiperidine scaffold is still in its early stages, several studies have highlighted its potential in various therapeutic areas.

Antibacterial Agents

Derivatives of 3,5-diamino-piperidine have been investigated as aminoglycoside mimetics that act as inhibitors of bacterial translation.[7] While not a direct application of the 3,5-difluoro scaffold, this demonstrates the utility of the 3,5-disubstituted piperidine core in targeting bacterial ribosomes. The introduction of fluorine at these positions could offer a strategy to improve the pharmacokinetic properties and metabolic stability of such antibacterial agents.

Central Nervous System (CNS) Disorders

The ability of fluorine to modulate pKa and lipophilicity makes the 3,5-difluoropiperidine scaffold particularly attractive for the design of CNS-active drugs, where blood-brain barrier permeability is a critical factor.[8] The conformational rigidity of the scaffold can also contribute to the high selectivity required for CNS targets. While specific examples of 3,5-difluoropiperidine derivatives for CNS disorders are still emerging, the related 3,3-difluoro and 4,4-difluoropiperidine scaffolds have been successfully employed in the development of dopamine D4 receptor antagonists for potential use in Parkinson's disease.[9]

Oncology

The development of selective kinase inhibitors is a major focus in oncology drug discovery. The rigid nature of the 3,5-difluoropiperidine scaffold can be advantageous in designing inhibitors that can precisely fit into the ATP-binding pocket of kinases. While direct examples are limited, the broader class of substituted piperidines is prevalent in many kinase inhibitors.[1] The unique properties of the 3,5-difluoro substitution pattern could be used to optimize the selectivity and pharmacokinetic profiles of new kinase inhibitors.

Impact on Pharmacokinetics and Drug-like Properties

The introduction of the 3,5-difluoro motif can have a profound and often beneficial impact on the pharmacokinetic profile of a drug candidate.

Property	Impact of 3,5-Difluorination	Rationale
Basicity (pKa)	Decreased	The strong electron-withdrawing effect of the two fluorine atoms reduces the electron density on the piperidine nitrogen, making it less basic.[3]
Metabolic Stability	Increased	The C-F bond is highly resistant to enzymatic cleavage, thus blocking potential sites of metabolism on the piperidine ring.[1]
Lipophilicity (LogP/LogD)	Context-dependent	While fluorine is lipophilic, the overall effect on molecular lipophilicity is complex and depends on the molecular context. The "Janus face" nature can lead to increased polarity and hydrophilicity.[4][6]
Membrane Permeability	Can be optimized	The modulation of pKa and lipophilicity allows for fine-tuning of a molecule's ability to cross biological membranes.
Solubility	Can be improved	The increased polarity associated with the "Janus face" conformation can lead to improved aqueous solubility.

Table 1: Predicted Impact of 3,5-Difluorination on Pharmacokinetic Properties

Future Perspectives and Conclusion

The 3,5-difluoropiperidine scaffold represents a valuable and underutilized building block in medicinal chemistry. The recent development of a highly diastereoselective synthesis has made this scaffold more accessible for exploration in drug discovery programs.[5] Its unique conformational properties, particularly the "Janus face" nature of the cis-isomer, offer exciting opportunities to address key challenges in drug design, including the optimization of potency, selectivity, and pharmacokinetic properties.

As our understanding of the subtle effects of fluorine on molecular properties continues to grow, the 3,5-difluoropiperidine scaffold is poised to become an increasingly important tool in the medicinal chemist's arsenal. Further exploration of this scaffold in diverse therapeutic areas is warranted and is likely to lead to the discovery of novel drug candidates with improved efficacy and safety profiles.

References

Sources

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• 2. Regio- and Diastereoselective Synthesis of Highly Substituted, Oxygenated Piperidines from Tetrahydropyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of Piperazinyl-Difluoro-indene Derivatives Containing Pyridyl Groups as Potent FGFR Inhibitors against FGFR Mutant Tumor: Design, Synthesis, and Biological Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolism and hydrophilicity of the polarised 'Janus face' all- cis tetrafluorocyclohexyl ring, a candidate motif for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cris.huji.ac.il [cris.huji.ac.il]
• 6. Enantioselective synthesis of cis- and trans-3,5-disubstituted piperidines. Synthesis of 20S- and 20R-dihydrocleavamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds - PMC [pmc.ncbi.nlm.nih.gov]

metabolic stability benefits of 3,5-difluoropiperidine analogs

Technical Guide: Metabolic Stability & Physicochemical Optimization using 3,5-Difluoropiperidine Analogs

Executive Summary

In the optimization of piperidine-containing pharmacophores, metabolic instability and excessive basicity are recurrent liabilities. The 3,5-difluoropiperidine moiety represents a high-value bioisostere that addresses these challenges simultaneously. By leveraging the high electronegativity and small steric radius of fluorine, this scaffold blocks cytochrome P450-mediated oxidation at the vulnerable C3/C5 positions while modulating the pKa of the secondary amine. This guide details the mechanistic basis, experimental validation, and strategic application of 3,5-difluoropiperidine analogs to enhance drug-like properties (DLP).

Part 1: Mechanistic Rationale

The utility of 3,5-difluoropiperidine stems from three distinct physicochemical phenomena: metabolic blockade, pKa attenuation, and conformational locking.

Metabolic Blockade (The Deuterium-Fluorine Axis)

Unsubstituted piperidines are prone to oxidative metabolism by CYP450 isoforms (primarily CYP2D6 and CYP3A4). The oxidation typically occurs at the

-carbon (C2/C6) leading to ring opening, or the -carbon (C3/C5) leading to hydroxylation.

• C-F Bond Strength: The C-F bond is significantly stronger (~116 kcal/mol) than the C-H bond (~99 kcal/mol), rendering the C3/C5 positions inert to hydrogen abstraction by the heme-iron-oxo species of CYP450.

• Electronic Deactivation: The strong electron-withdrawing effect of the fluorine atoms reduces the electron density of the adjacent C-H bonds, further raising the activation energy for oxidative attack at the

  -positions (C2/C6).

pKa Modulation & Permeability

A common liability of the piperidine ring is its high basicity (pKa ~11.0), which leads to high ionization at physiological pH (7.4).

• Basicity Reduction: Introduction of fluorine at the 3 and 5 positions lowers the pKa of the nitrogen by 2–4 log units (typically to pKa ~8.0–9.0) via inductive effects (

  -induction).

• Impact: This increases the fraction of the neutral species (

  ) at physiological pH, thereby enhancing passive membrane permeability and reducing the risk of phospholipidosis and hERG channel inhibition, which are often correlated with high cationic charge.

Conformational Control (The "Janus Face" Effect)

Unlike random substitutions, cis-3,5-difluoropiperidine exhibits a counter-intuitive preference for the diaxial conformation.

• Dipole Minimization: The equatorial conformer creates a large net dipole. The diaxial conformer minimizes this dipole moment.

• Gauche Effect: The C-F bonds align to maximize hyperconjugative stability with adjacent orbitals.

• Result: This "conformational locking" can pre-organize the ligand for binding, reducing the entropic penalty upon target engagement.

Part 2: Visualization of Mechanism

The following diagram illustrates the multiparametric optimization achieved by this scaffold.

Caption: Mechanistic impact of 3,5-difluorination on metabolic stability, basicity, and conformation.

Part 3: Comparative Data Analysis

The table below summarizes the physicochemical shifts observed when transitioning from a standard piperidine to a 3,5-difluoropiperidine analog.

Property	Native Piperidine	3,5-Difluoropiperidine	Impact on Drug Design
pKa (Conj. Acid)	~11.0	~8.5 – 9.2	Improved passive permeability; reduced hERG risk.
LogP / LogD	Baseline	+0.2 to +0.5	Slight lipophilicity increase; offset by lower ionization.
Metabolic Liability	High (C3/C5 oxidation)	Low	Blocks primary soft spots; extends .
Conformation	Chair (Fluxional)	Chair (Diaxial bias)	Rigidification reduces entropic penalty.
hERG Inhibition	High Risk	Reduced Risk	Lower basicity correlates with lower hERG affinity.

Part 4: Experimental Protocols

Protocol A: In Vitro Microsomal Stability Assay

This protocol validates the metabolic stability benefits of the fluorinated analog.

Materials:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL protein concentration).

• NADPH Regenerating System (10 mM NADP+, 100 mM Glucose-6-phosphate, G6P-Dehydrogenase).

• Test Compound (10 mM DMSO stock).

• Internal Standard (e.g., Tolbutamide or Propranolol).

Workflow:

• Preparation: Dilute test compound to 1 µM in phosphate buffer (100 mM, pH 7.4).

• Pre-incubation: Mix 30 µL of microsomes (final conc. 0.5 mg/mL) with 370 µL of compound solution. Incubate at 37°C for 5 min.

• Initiation: Add 100 µL of NADPH regenerating system to initiate the reaction.

• Sampling: At time points

  min, remove 50 µL aliquots.

• Quenching: Immediately dispense aliquot into 150 µL ice-cold acetonitrile containing the Internal Standard.

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

• Calculation: Plot

  vs. time. The slope determines half-life: .

  • Success Metric:

    indicates high stability.

Protocol B: General Synthesis of 3,5-Difluoropiperidine Scaffold

Accessing the scaffold often starts from the commercially available 3,5-difluoropyridine.

• Starting Material: 3,5-Difluoropyridine.[1][2]

• Hydrogenation:

  • Catalyst: PtO2 or Pd/C (Note: Pd/C may cause defluorination; PtO2 is preferred for fluorinated aromatics).

  • Solvent: Acetic acid / HCl.

  • Conditions: 50 psi H2, RT, 12–24 hours.

• Isolation: Filter catalyst, concentrate, and convert to HCl salt.

• Chiral Resolution (Optional): If specific enantiomers of the cis/trans isomers are required, resolution via chiral HPLC or crystallization with chiral acids (e.g., tartaric acid) is performed here.

Part 5: Strategic Implementation (Decision Matrix)

Use this decision tree to determine when to deploy the 3,5-difluoropiperidine scaffold during Lead Optimization.

Caption: Decision logic for implementing 3,5-difluoropiperidine bioisosteres in Lead Optimization.

References

• Conformational Preferences of Fluorin

  • Title: Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference
  • Source: NIH / PMC

  • URL:[Link]

• Metabolic Stability & pKa Modul

  • Title: Fluorine in drug discovery: Role, design and case studies[3]

  • Source: Pharmacy & Pharmacology International Journal[4]

  • URL:[Link]

• Synthesis and Properties

  • Title: gem‐Difluoro‐3‐azabicyclo[3.n.1]alkanes and Their Derivatives – Bicyclic Fluorinated Piperidine Isosteres for Drug Discovery

  • Source: ResearchGate[4]

  • URL:[Link]

• General Fluorine Effect in Medicinal Chemistry

  • Title: The Dark Side of Fluorine (Metabolic Consider
  • Source: ACS Medicinal Chemistry Letters

  • URL:[Link]

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• 2. researchgate.net [researchgate.net]
• 3. pharmacyjournal.org [pharmacyjournal.org]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of 3,5-Difluoropiperidine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Fluorinated Piperidines in Medicinal Chemistry

The piperidine scaffold is a cornerstone in modern drug discovery, present in a significant number of approved pharmaceuticals.[1] The introduction of fluorine atoms into this privileged structure can profoundly influence its physicochemical and pharmacological properties.[2] Specifically, the strategic placement of fluorine can modulate the basicity (pKa) of the piperidine nitrogen, which is a critical parameter for optimizing drug-receptor interactions, membrane permeability, and metabolic stability, while mitigating off-target effects such as hERG channel affinity.[2][3] The 3,5-difluoropiperidine moiety, with its unique stereochemical and electronic profile, represents a valuable building block for the synthesis of novel therapeutic agents.

This application note provides a detailed protocol for the stereoselective synthesis of cis-3,5-difluoropiperidine hydrochloride, a versatile intermediate for drug development. The described methodology focuses on a robust and diastereoselective heterogeneous hydrogenation of 3,5-difluoropyridine, followed by the formation of the hydrochloride salt. This approach offers a practical and scalable route to this important fluorinated building block.

Reaction Scheme and Mechanism

The stereoselective synthesis of cis-3,5-difluoropiperidine hydrochloride is achieved in a two-step process commencing with the heterogeneous catalytic hydrogenation of 3,5-difluoropyridine. This is followed by the formation of the hydrochloride salt.

Step 1: Diastereoselective Hydrogenation of 3,5-Difluoropyridine

The key to achieving the desired stereochemistry lies in the catalytic hydrogenation of the pyridine ring. Heterogeneous hydrogenation of substituted pyridines over platinum or palladium catalysts typically proceeds via syn-addition of hydrogen atoms from the catalyst surface. This generally leads to the formation of the cis-isomer as the major product.[4][5]

Step 2: Hydrochloride Salt Formation

The final step involves the protonation of the basic piperidine nitrogen with hydrochloric acid to form the stable and water-soluble hydrochloride salt. This is a standard procedure for the isolation and purification of amine compounds.[6]

Experimental Workflow Diagram

Caption: Synthetic workflow for the stereoselective synthesis of cis-3,5-difluoropiperidine hydrochloride.

Detailed Experimental Protocol

Part A: Synthesis of cis-3,5-Difluoropiperidine

Materials:

• 3,5-Difluoropyridine (commercially available or synthesized)

• Palladium on carbon (10 wt. % Pd/C)

• Methanol (MeOH), ACS grade

• Concentrated Hydrochloric Acid (HCl)

• Hydrogen gas (H₂)

• Nitrogen gas (N₂)

• Sodium hydroxide (NaOH)

• Dichloromethane (DCM)

• Magnesium sulfate (MgSO₄)

Equipment:

• High-pressure hydrogenation reactor (e.g., Parr shaker)

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Standard glassware for extraction and filtration

• Rotary evaporator

Procedure:

• Reactor Setup: To a high-pressure hydrogenation reactor, add 3,5-difluoropyridine (1.0 eq).

• Solvent and Catalyst Addition: Under a nitrogen atmosphere, add methanol as the solvent, followed by 10 wt. % Pd/C (5 mol %).

• Acidification: Carefully add concentrated HCl (1.1 eq) to the reaction mixture. The acidic conditions are crucial for the activation of the pyridine ring towards hydrogenation.[7]

• Hydrogenation: Seal the reactor and purge with hydrogen gas. Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50 bar) and stir the reaction mixture at room temperature.

• Reaction Monitoring: Monitor the reaction progress by techniques such as TLC or GC-MS until the starting material is consumed.

• Work-up: Once the reaction is complete, carefully vent the hydrogen gas and purge the reactor with nitrogen.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad with methanol.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the methanol.

• Basification and Extraction: To the resulting residue, add water and basify with a solution of NaOH until the pH is >12. Extract the aqueous layer with dichloromethane (3 x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield cis-3,5-difluoropiperidine as the free base. The product should be used immediately in the next step due to its volatility.

Part B: Synthesis of cis-3,5-Difluoropiperidine Hydrochloride

Materials:

• cis-3,5-Difluoropiperidine (from Part A)

• 4 M HCl in 1,4-Dioxane

• Anhydrous diethyl ether

• Anhydrous 1,4-Dioxane

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Büchner funnel and filter paper

• Vacuum oven

Procedure:

• Dissolution: Dissolve the crude cis-3,5-difluoropiperidine from Part A in a minimal amount of anhydrous 1,4-dioxane.

• Precipitation: Cool the solution in an ice bath and slowly add a 4 M solution of HCl in 1,4-dioxane (1.1 eq) dropwise with stirring.[8] A white precipitate should form.

• Stirring and Filtration: Continue stirring the suspension in the ice bath for 30 minutes. Collect the white solid by vacuum filtration through a Büchner funnel.

• Washing: Wash the solid with cold, anhydrous diethyl ether to remove any remaining impurities.

• Drying: Dry the resulting white solid under vacuum to obtain cis-3,5-difluoropiperidine hydrochloride.

Quantitative Data Summary

Parameter	Value	Reference
Starting Material	3,5-Difluoropyridine	[9]
Catalyst	10 wt. % Pd/C	[7]
Hydrogen Pressure	~50 bar	[7]
Reaction Temperature	Room Temperature	[7]
Diastereoselectivity (cis:trans)	Typically >20:1	[4]
Salt Formation Reagent	4 M HCl in 1,4-Dioxane	[8]
Expected Yield	Moderate to good	[7]

Results and Discussion

The stereochemical outcome of the hydrogenation is critical. The cis configuration of the 3,5-difluoropiperidine is the expected major product due to the syn-addition of hydrogen on the catalyst surface. The diastereomeric ratio can be determined by ¹⁹F NMR or ¹H NMR spectroscopy of the crude product.

The conformational preference of the resulting 3,5-difluoropiperidine is also of significant interest. In the protonated hydrochloride salt, the orientation of the C-F bonds (axial vs. equatorial) can influence the pKa of the piperidinium ion. This conformational preference can be investigated using advanced NMR techniques.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Hydrogenation	Inactive catalyst, insufficient hydrogen pressure, or catalyst poisoning.	Ensure the use of fresh, high-quality Pd/C. Increase hydrogen pressure or reaction time. Purify the starting material to remove potential catalyst poisons.
Low Diastereoselectivity	Reaction temperature too high, or inappropriate catalyst.	Maintain the reaction at room temperature. Screen other hydrogenation catalysts (e.g., Rh/C).
Product is an oil or gummy solid	Impurities or residual solvent.	Ensure complete drying of the free base before salt formation. Wash the hydrochloride salt thoroughly with anhydrous diethyl ether.
Low yield of hydrochloride salt	Incomplete precipitation or loss during filtration.	Use a more concentrated solution of HCl in dioxane. Ensure the solution is sufficiently cooled during precipitation.

References

• Zhang, S. (2020). Asymmetric Reduction of Pyridinium Salts to Piperidines. The University of Liverpool Repository. [Link]

• (2022). Recent developments in enantio- and diastereoselective hydrogenation of N-heteroaromatic compounds. Organic & Biomolecular Chemistry. [Link]

• Glorius, F., et al. (2019). A dearomatization–hydrogenation process for the formation of all-cis-(multi)fluorinated piperidines. Nature Catalysis. [Link]

• (2023). Recent Progresses in the Catalytic Stereoselective Dearomatization of Pyridines. Molecules. [Link]

• (2024). Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Organic & Biomolecular Chemistry. [Link]

• (2025). The Chemical Versatility of 3,5-Difluoropyridine: A Cornerstone in Organic Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Glorius, F., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Catalysis. [Link]

• Xiao, J., et al. (2012). Efficient and Chemoselective Reduction of Pyridines to Tetrahydropyridines and Piperidines via Rhodium‐Catalyzed Transfer Hydrogenation. Advanced Synthesis & Catalysis. [Link]

• Kakiuchi, F., et al. (2022). Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. Journal of the American Chemical Society. [Link]

• Glorius, F., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. PMC. [Link]

• (2023). Recent Progresses in the Catalytic Stereoselective Dearomatization of Pyridines. PMC. [Link]

• (1953). Process of preparing a monobasic salt of a secondary amine.

• (2020). What is the best way to convert my amine compound from the free amine into the salt form HCl?. ResearchGate. [Link]

• Comins, D. L., et al. (2006). Stereoselective Synthesis of Pyridinones: Application to the Synthesis of (−)-Barrenazines. Organic Letters. [Link]

• (2023). Hydrochloride salt of amine. Reddit. [Link]

• Glorius, F. (2019). A dearomatization–hydrogenation process for the formation of all-cis-(multi)fluorinated piperidines. Nature Research. [Link]

• (2019). syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Scientific Update. [Link]

• Smith, B. C. (2019). Organic Nitrogen Compounds V: Amine Salts. Spectroscopy Online. [Link]

• (2021). Forming oxalte salts of amines. Sciencemadness.org. [Link]

Sources

• 1. Recent developments in enantio- and diastereoselective hydrogenation of N-heteroaromatic compounds - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB02331D [pubs.rsc.org]
• 2. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 3. Recent Progresses in the Catalytic Stereoselective Dearomatization of Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01860A [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. nbinno.com [nbinno.com]

Application Note: Optimizing Amide Bond Formation with Electron-Deficient Amines: 3,5-Difluoropiperidine

Executive Summary

The incorporation of fluorine into piperidine scaffolds is a critical strategy in medicinal chemistry to modulate pKa, lower basicity, and improve metabolic stability. However, the introduction of electron-withdrawing fluorine atoms at the 3 and 5 positions drastically reduces the nucleophilicity of the piperidine nitrogen. Standard coupling protocols (EDC/HOBt, DCC) frequently result in incomplete conversion, stalled reactions, and high rates of epimerization at the carboxylic acid

-center due to prolonged reaction times.

This guide provides validated protocols for coupling 3,5-difluoropiperidine, prioritizing T3P® (Propylphosphonic anhydride) for its superior epimerization profile and HATU/HOAt for maximum reactivity in discovery-scale synthesis.

Technical Background: The Fluorine Effect

Nucleophilicity vs. Basicity

Unsubstituted piperidine has a pKa of

11.2. The introduction of fluorine atoms at the -positions (C3/C5) induces a strong inductive effect ( ), pulling electron density away from the nitrogen lone pair.

• 3,3-difluoropiperidine pKa:

  6.5[1][2]

• 3,5-difluoropiperidine pKa: Estimated

  6.0–7.0 (depending on cis/trans diastereomer).

This

4-5 log unit drop in basicity correlates to a massive reduction in nucleophilicity. The amine is "deactivated," requiring highly electrophilic active esters for successful coupling.

The Stereochemical Challenge

3,5-Difluoropiperidine exists as cis (meso) and trans (enantiomeric) diastereomers. While the piperidine stereocenters are generally stable, the carboxylic acid partner is at high risk.

• The Trap: Slow coupling rates require extended reaction times or higher temperatures.

• The Consequence: Extended exposure of the activated ester to base (typically DIPEA or TEA) promotes proton abstraction at the

  -position of the amino acid/acid partner, leading to racemization.

Strategic Reagent Selection

We categorize reagents based on the "Reactivity vs. Epimerization" trade-off.

Reagent Class	Representative	Reactivity	Epimerization Risk	Recommendation
Phosphonic Anhydrides	T3P	High	Lowest	Primary Choice (Scale-up) . Fast kinetics, water-soluble byproducts.
Uronium Salts	HATU / COMU	Highest	Moderate	Primary Choice (Discovery) . Use for sterically hindered acids.
Carbodiimides	EDC / DCC	Low	High	Avoid .[3] Reaction too slow; leads to high racemization.
Acyl Fluorides	TFFH / Ghosez	High	Low	Backup . Use if T3P/HATU fails.

Decision Matrix

The following decision tree outlines the logical flow for selecting the optimal coupling condition.

Figure 1: Decision matrix for coupling electron-deficient fluorinated amines.

Experimental Protocols

Protocol A: T3P-Mediated Coupling (The "Gold Standard")

Why: T3P (Propylphosphonic anhydride) drives the reaction forward by releasing a stable water-soluble cyclic phosphonate byproduct. It operates well in EtOAc or 2-MeTHF and shows the lowest rate of epimerization among potent coupling agents [1].

Reagents:

• Carboxylic Acid (1.0 equiv)

• 3,5-Difluoropiperidine HCl salt (1.1 – 1.2 equiv)

• T3P (50% w/w in EtOAc or DMF) (1.5 – 2.0 equiv)

• Base: Pyridine (3.0 – 5.0 equiv) or DIPEA (3.0 equiv). Note: Pyridine often gives superior yields with T3P.

• Solvent: EtOAc or 2-MeTHF (0.1 M concentration).

Step-by-Step:

• Dissolution: Charge the carboxylic acid and 3,5-difluoropiperidine HCl into the reaction vessel. Add EtOAc (or 2-MeTHF).

• Base Addition: Cool to 0 °C. Add Pyridine dropwise. Stir for 5 minutes.

• Activation: Add T3P solution dropwise over 5–10 minutes.

• Reaction: Allow the mixture to warm to Room Temperature (RT). Monitor by LCMS.

  • Tip: If conversion is slow after 4 hours, heat to 40–50 °C. T3P is thermally stable.

• Workup:

  • Dilute with EtOAc.

  • Wash with water (x2), 0.5 M HCl (to remove pyridine/excess amine), sat. NaHCO3, and brine.

  • Dry over MgSO4 and concentrate.

Protocol B: HATU/Collidine (For Difficult/Hindered Acids)

Why: HATU generates the highly reactive OAt-active ester. We use 2,4,6-collidine (sym-collidine) instead of DIPEA/TEA. Collidine is a weaker base (non-nucleophilic) that significantly reduces proton abstraction from the

-carbon of the active ester, preserving chirality [2].

Reagents:

• Carboxylic Acid (1.0 equiv)

• 3,5-Difluoropiperidine HCl salt (1.1 equiv)

• HATU (1.1 – 1.2 equiv)

• Base: 2,4,6-Collidine (2.5 – 3.0 equiv)

• Solvent: DMF or DMAc (0.1 M).

Step-by-Step:

• Pre-activation: Dissolve Carboxylic Acid and HATU in DMF at 0 °C.

• Base Addition: Add Collidine immediately. Stir for 1–2 minutes. Do not stir longer than 5 mins without the amine, or the active ester may decompose or racemize.

• Amine Addition: Add 3,5-difluoropiperidine HCl.

• Reaction: Stir at 0 °C for 1 hour, then warm to RT.

• Workup:

  • Dilute with EtOAc/Ether.

  • Critical Wash: Wash 3x with water to remove DMF and tetramethylurea byproducts.

  • Standard acid/base wash as above.

Protocol C: The "Nuclear Option" (Acyl Fluorides via TFFH)

Why: If the amine is extremely unreactive, acyl fluorides are more reactive than active esters toward amines but less prone to hydrolysis than acid chlorides. TFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate) generates acyl fluorides in situ [3].

Step-by-Step:

• Dissolve Carboxylic Acid (1.0 equiv) and TFFH (1.1 equiv) in DCM or DMF.

• Add DIPEA (2.5 equiv). Stir for 30 mins to form the acyl fluoride (monitor by TLC/LCMS; acyl fluorides are often stable enough to see).

• Add 3,5-difluoropiperidine HCl (1.2 equiv).

• Stir at RT or reflux if necessary.

Mechanistic Insight: T3P Activation Pathway

Understanding the T3P mechanism highlights why it is preferred for scale-up. It acts as a water scavenger, driving the equilibrium toward the amide.

Figure 2: Mechanism of T3P mediated amide coupling.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion (<20%)	Amine nucleophilicity is too low for the active ester lifespan.	Switch to Protocol C (Acyl Fluoride) or heat Protocol A to 60 °C.
Racemization of Acid	Base-catalyzed proton abstraction from Active Ester.	Switch base to Collidine or 2,6-Lutidine . Lower reaction temperature to 0 °C. Use T3P (Protocol A).
Guanidinylation	Amine reacting with HATU uronium carbon instead of carbonyl.	Switch to T3P or COMU . Avoid large excess of HATU.
Solidification/Gelling	Poor solubility of fluorinated amine salt.	Use DMAc or NMP as solvent instead of DMF/EtOAc.

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177. Link

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Carpino, L. A., & El-Faham, A. (1995). Tetramethylfluoroformamidinium Hexafluorophosphate: A Rapid-Acting Peptide Coupling Reagent for Preparation of Peptides Containing AIB. Journal of the American Chemical Society, 117(19), 5401–5402. Link

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

Sources

• 1. ossila.com [ossila.com]
• 2. 3,3-difluoro-Piperidine | 363179-66-2 [chemicalbook.com]
• 3. reddit.com [reddit.com]

Application Note & Protocols: N-Alkylation of 3,5-Difluoropiperidine for Drug Discovery

Introduction: The Strategic Value of the 3,5-Difluoropiperidine Scaffold

The piperidine ring is one of the most ubiquitous saturated N-heterocycles in pharmaceuticals, valued for its ability to confer favorable physicochemical properties such as aqueous solubility and basicity.[1] The strategic introduction of fluorine atoms onto this scaffold offers medicinal chemists a powerful tool to modulate these properties with high precision.[2][3] Specifically, the 3,5-difluoropiperidine motif is of growing interest. The electron-withdrawing nature of the two fluorine atoms significantly lowers the basicity (pKa) of the piperidine nitrogen.[4][5] This modulation can be critical for mitigating off-target effects, such as hERG channel affinity, and for optimizing pharmacokinetic profiles.[5]

Furthermore, the stereochemistry of the C-F bonds can enforce specific ring conformations, which may enhance binding affinity to biological targets by pre-organizing the molecule into a bioactive conformation.[2][6] Consequently, the development of robust and versatile methods for the N-alkylation of 3,5-difluoropiperidine is a critical enabling step for its broader application in drug discovery programs.[7][8]

This guide provides an in-depth analysis of two primary, field-proven methodologies for the N-alkylation of 3,5-difluoropiperidine: Direct Alkylation via Nucleophilic Substitution and Reductive Amination . We will explore the mechanistic rationale, provide detailed, step-by-step protocols, and discuss key experimental considerations to ensure successful and reproducible outcomes.

Core Principles & Mechanistic Considerations

The N-alkylation of a secondary amine like 3,5-difluoropiperidine hinges on the nucleophilicity of the nitrogen lone pair. However, the presence of two fluorine atoms at the C3 and C5 positions introduces a significant inductive effect, withdrawing electron density from the ring and attenuating the nucleophilicity of the nitrogen atom compared to its non-fluorinated counterpart. This fundamental property informs the choice of reagents and reaction conditions.

• Direct Alkylation: This method involves the reaction of the piperidine with an electrophilic alkylating agent, typically an alkyl halide or sulfonate. The reaction proceeds via an SN2 mechanism. A base is required to neutralize the proton generated, driving the equilibrium towards the product. The choice of base is critical to avoid side reactions.

• Reductive Amination: This powerful and widely used method involves the initial formation of an iminium ion intermediate from the reaction of the piperidine with an aldehyde or ketone.[9] This intermediate is then reduced in situ by a selective reducing agent to yield the N-alkylated product.[9][10] A key advantage of this approach is its broad substrate scope and the avoidance of over-alkylation issues that can plague direct alkylation methods.[9][11]

Methodology I: Direct N-Alkylation with Electrophiles

Direct alkylation is a straightforward approach suitable for introducing simple alkyl groups, particularly when using reactive electrophiles. The primary challenge is controlling over-alkylation to form a quaternary ammonium salt, although this is less problematic with the reduced nucleophilicity of 3,5-difluoropiperidine.[12]

Workflow Diagram: Direct Alkylation

Caption: Workflow for Direct N-Alkylation.

Detailed Experimental Protocol: Synthesis of N-benzyl-3,5-difluoropiperidine

This protocol describes a typical procedure for direct alkylation using benzyl bromide.

Materials:

• 3,5-Difluoropiperidine hydrochloride

• Potassium carbonate (K₂CO₃), anhydrous

• Benzyl bromide

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add 3,5-difluoropiperidine hydrochloride (1.0 eq).

• Add anhydrous DMF to form a slurry (approx. 0.2 M concentration).

• Add anhydrous potassium carbonate (2.5 - 3.0 eq). The base serves both to free the amine from its HCl salt and to neutralize the HBr generated during the reaction.

• Stir the suspension vigorously at room temperature for 15-20 minutes.

• Add benzyl bromide (1.1 - 1.2 eq) dropwise via syringe.

• Stir the reaction mixture at room temperature (or heat to 50-60 °C if the reaction is sluggish, as determined by TLC or LCMS monitoring). The reaction is typically complete within 4-12 hours.

• Upon completion, cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic extracts and wash sequentially with water and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude oil by flash column chromatography on silica gel to yield the pure N-benzyl-3,5-difluoropiperidine.

Reagent Selection and Optimization Table

Component	Options	Rationale & Expert Insights
Base	K₂CO₃, Cs₂CO₃	Inorganic bases are effective and easy to remove during workup. Cs₂CO₃ is more soluble and reactive but also more expensive.
DIPEA, Et₃N	Non-nucleophilic organic bases are suitable. DIPEA is bulkier and can help minimize side reactions. Use in slight excess (1.5-2.0 eq).
Solvent	DMF, Acetonitrile (ACN)	Polar aprotic solvents are ideal for SN2 reactions.[13][14] Ensure anhydrous conditions to prevent hydrolysis of the alkylating agent.
Dichloromethane (DCM)	A less polar option, suitable for highly reactive electrophiles.
Electrophile (R-X)	R-I > R-Br > R-Cl	Reactivity follows this trend. Iodides are most reactive but may be less stable. Bromides offer a good balance of reactivity and stability.
Alkyl Tosylates/Mesylates	Excellent leaving groups, often used for less reactive systems.

Methodology II: Reductive Amination

Reductive amination is arguably the most versatile and reliable method for N-alkylation, particularly for creating complex and diverse libraries of compounds.[15] It proceeds in a controlled, stepwise manner, preventing the over-alkylation side products common in direct alkylation.[9]

Workflow Diagram: Reductive Amination

Caption: Workflow for N-Alkylation via Reductive Amination.

Detailed Experimental Protocol: Synthesis of N-(cyclohexylmethyl)-3,5-difluoropiperidine

This protocol details a one-pot reductive amination procedure using a mild hydride reducing agent.

Materials:

• 3,5-Difluoropiperidine

• Cyclohexanecarboxaldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic acid (optional, catalytic)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask under a nitrogen atmosphere, dissolve 3,5-difluoropiperidine (1.0 eq) and cyclohexanecarboxaldehyde (1.05 eq) in DCE (approx. 0.1 M).

• Expert Tip: A small amount of acetic acid (0.1 eq) can be added to catalyze iminium ion formation, especially with less reactive ketones.

• Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the iminium intermediate.

• Add sodium triacetoxyborohydride (1.3 - 1.5 eq) portion-wise over 10 minutes. NaBH(OAc)₃ is a mild and selective reducing agent that can be added directly to the mixture and is tolerant of the slightly acidic conditions.

• Allow the reaction to stir at room temperature. Monitor progress by TLC or LCMS. The reaction is typically complete in 2-16 hours.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer twice with DCM.

• Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure N-(cyclohexylmethyl)-3,5-difluoropiperidine.

Reagent Selection and Optimization Table

Component	Options	Rationale & Expert Insights
Carbonyl	Aldehydes, Ketones	Aldehydes are generally more reactive than ketones. A wide variety of functional groups are tolerated.
Reducing Agent	NaBH(OAc)₃	Preferred choice. Mild, selective for iminium ions over carbonyls, and can be used in a one-pot procedure.
NaBH₃CN	Sodium cyanoborohydride is also effective but is highly toxic and requires careful handling. It is stable in mildly acidic conditions.[9]
NaBH₄	A stronger, less expensive reducing agent. Requires a two-step process: form the iminium ion first, then add the borohydride, often in a protic solvent like methanol.
Solvent	DCE, DCM, THF	Chlorinated solvents are common for reactions with NaBH(OAc)₃.
Methanol (MeOH)	Often used with NaBH₄, as it can protonate the iminium ion, activating it for reduction.

Product Characterization & Validation

To ensure the integrity of the synthesized N-alkylated 3,5-difluoropiperidines, a combination of standard analytical techniques should be employed:

• Nuclear Magnetic Resonance (NMR): ¹H, ¹³C, and ¹⁹F NMR spectroscopy are essential to confirm the structure. The appearance of new signals corresponding to the introduced alkyl group and shifts in the piperidine ring signals are diagnostic. ¹⁹F NMR will confirm the integrity of the C-F bonds.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition and exact mass of the product.

• Liquid Chromatography (LCMS): Used for reaction monitoring and to assess the purity of the final compound.

Conclusion

The N-alkylation of 3,5-difluoropiperidine is a critical transformation for accessing novel chemical matter in drug discovery. Both direct alkylation and reductive amination are robust and reliable methods. Direct alkylation offers a simple path for introducing unfunctionalized alkyl groups, while reductive amination provides superior versatility, functional group tolerance, and control, making it the preferred method for library synthesis and complex molecule construction. By understanding the underlying mechanisms and carefully selecting reagents and conditions as outlined in this guide, researchers can confidently and efficiently synthesize a diverse array of N-substituted 3,5-difluoropiperidine derivatives to accelerate their research and development efforts.

References

• ResearchGate. (n.d.). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. Retrieved from [Link]

• ACS Publications. (n.d.). N‑Alkylated 5,5-Diphenylhydantoin Derivatives: Synthesis, X‑ray, Spectroscopic Characterization, Hirshfeld Surface Analysis, DFT, Molecular Docking, Molecular Dynamics Simulations, and Cholesterol Oxidase Binding Affinity Estimation. Retrieved from [Link]

• FABAD Journal of Pharmaceutical Sciences. (n.d.). N-Alkylation of Some Imidazopyridines. Retrieved from [Link]

• Nature. (2022). Nickel-catalyzed alkyl-arylation of 3,3,3-trifluoropropene. Retrieved from [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• ResearchGate. (2017). Procedure for N-alkylation of Piperidine?. Retrieved from [Link]

• Wiley Online Library. (n.d.). Understanding the Alkylation Mechanism of 3-Chloropiperidines – NMR Kinetic Studies and Isolation of Bicyclic Aziridinium Ions. Retrieved from [Link]

• ResearchGate. (n.d.). The conformational preferences of 3,5-difluoropiperidine derivatives. Retrieved from [Link]

• PubMed. (2010). Synthesis of 4-substituted 3,3-difluoropiperidines. Retrieved from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Enantioselective Synthesis and Physicochemical Properties of Libraries of 3-Amino- and 3-Amidofluoropiperidines. Retrieved from [Link]

• Nature. (n.d.). The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and Evaluation of Anti-inflammatory N-Substituted 3,5-Bis(2-(trifluoromethyl)benzylidene)piperidin-4-ones. Retrieved from [Link]

• Google Patents. (n.d.). N-alkyl-piperidine DERIVATIVES.

• IntechOpen. (n.d.). THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. Retrieved from [Link]

• NOPR. (n.d.). In vitro and in silico studies on novel N-substituted-3,5-diaryl-pyrazoline derivatives as COX-2 inhibitors and anti-inflammatory agents. Retrieved from [Link]

• Innovare Academic Sciences. (n.d.). Fluorine in drug discovery: Role, design and case studies. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• MDPI. (2023). Synthesis and Properties of New 3-Heterylamino-Substituted 9-Nitrobenzanthrone Derivatives. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). The role of fluorine in medicinal chemistry. Retrieved from [Link]

• MDPI. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Anti-Inflammatory Effect of Some More New Fluorinated 3-Substituted Amino/ 3,5-Diamino-1,2,4-Triazine Derivatives as Lamotrigine Analogs. Retrieved from [Link]

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmacyjournal.org [pharmacyjournal.org]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Evaluation of Anti-inflammatory N-Substituted 3,5-Bis(2-(trifluoromethyl)benzylidene)piperidin-4-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 11. thalesnano.com [thalesnano.com]
• 12. researchgate.net [researchgate.net]
• 13. N‑Alkylated 5,5-Diphenylhydantoin Derivatives: Synthesis, X‑ray, Spectroscopic Characterization, Hirshfeld Surface Analysis, DFT, Molecular Docking, Molecular Dynamics Simulations, and Cholesterol Oxidase Binding Affinity Estimation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. dergi.fabad.org.tr [dergi.fabad.org.tr]
• 15. researchgate.net [researchgate.net]

scale-up procedures for 3,5-difluoropiperidine derivatives

Application Note: Scalable Synthesis of 3,5-Difluoropiperidine Derivatives

Executive Summary

The 3,5-difluoropiperidine scaffold is a privileged motif in modern drug discovery. The strategic introduction of fluorine atoms at the 3 and 5 positions lowers the basicity of the piperidine nitrogen (pKa modulation), enhances metabolic stability by blocking oxidative sites, and influences the conformational landscape of the ring (dipole effects).

However, the scale-up of this scaffold presents significant challenges:

• Safety: Handling bulk quantities of nucleophilic fluorinating agents (e.g., DAST, Deoxo-Fluor).[1][2]

• Stereocontrol: Managing the cis/trans diastereomeric ratio (dr) during fluorination.

• Cost-Efficiency: Balancing the cost of goods (COGs) between expensive heteroaromatic precursors and labor-intensive chiral resolutions.

This guide details a robust, field-validated protocol for the synthesis of (3R,5S)-3,5-difluoropiperidine hydrochloride (cis-isomer) via the deoxyfluorination of N-protected 3,5-dihydroxypiperidine.

Strategic Route Analysis

Two primary routes dominate the industrial landscape. The choice depends on the scale and availability of starting materials.

Feature	Route A: Deoxyfluorination (Recommended)	Route B: Aromatic Reduction
Starting Material	3,5-Dihydroxypyridine or 3,5-Dibromopyridine	3,5-Difluoropyridine
Key Reagent	Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur trifluoride)	H₂ / Pd(OH)₂ or Rh/C
Safety Profile	High Hazard: Requires strict exotherm/HF control.[3]	Moderate Hazard: High-pressure hydrogenation.[4]
Stereochemistry	Produces cis/trans mixture (requires resolution).[5][6]	Produces cis/trans mixture (requires resolution).[5][6]
Cost	Lower material cost; higher processing effort.	High material cost; lower processing effort.

Decision Matrix: Route A is preferred for scale-up (>100g) due to the prohibitive cost of 3,5-difluoropyridine. This guide focuses on Route A .

Process Workflow Visualization

The following diagram outlines the critical path from the pyridine precursor to the isolated hydrochloride salt.

Figure 1: Synthetic workflow for the production of cis-3,5-difluoropiperidine HCl.

Detailed Experimental Protocols

Phase 1: Precursor Synthesis (N-Benzyl-3,5-dihydroxypiperidine)

Note: If starting from commercially available N-Boc-3,5-dihydroxypiperidine, skip to Phase 2.

Rationale: The benzyl group is chosen over Boc for the fluorination step because Boc groups can sometimes be acid-labile under the harsh conditions generated by HF byproducts during the reaction.

• Benzylation: React 3,5-dihydroxypyridine with benzyl chloride (1.1 equiv) in aqueous NaOH/MeOH at reflux.

• Hydrogenation: Subject the N-benzyl pyridinium salt (or free base) to hydrogenation (50 psi H₂, 5% Rh/C, MeOH, RT) to yield the cis/trans-diol mixture.

• Purification: Isolate the diol as a viscous oil. Note: Separation of diol isomers is not necessary at this stage as fluorination will scramble the stereocenters via carbocation intermediates.

Phase 2: Deoxyfluorination (Critical Safety Process)

Hazard: Deoxo-Fluor is thermally more stable than DAST but still poses explosion risks if heated above 90°C. It reacts violently with water to release HF gas.

Reagents:

• Substrate: N-Benzyl-3,5-dihydroxypiperidine (1.0 equiv)

• Reagent: Deoxo-Fluor (2.5 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) (10 volumes)

• Quench: Saturated Aqueous NaHCO₃

Protocol:

• Setup: Equip a jacketed glass reactor with a mechanical stirrer, internal temperature probe, nitrogen inlet, and a scrubber connected to the exhaust (to trap HF).

• Dissolution: Charge the reactor with N-benzyl-3,5-dihydroxypiperidine and anhydrous DCM. Cool the system to -20°C .

• Addition: Charge Deoxo-Fluor into a pressure-equalizing addition funnel. Add dropwise to the reactor, maintaining the internal temperature below -10°C .

  • Process Insight: Fast addition causes localized exotherms which can lead to elimination byproducts (alkenes) rather than fluorination.

• Reaction: Allow the mixture to warm to 0°C over 2 hours, then to Room Temperature (RT) overnight. Monitor by ¹⁹F-NMR (look for disappearance of S-F signal and appearance of C-F signals at -180 to -200 ppm).

• Quench (High Risk):

  • Cool the reaction mixture back to -10°C .

  • Slowly add saturated NaHCO₃ solution. Caution: Vigorous CO₂ evolution and potential HF fuming. Control addition rate to keep T < 10°C.

• Workup: Separate phases. Wash organic layer with water and brine. Dry over MgSO₄ and concentrate to yield the crude N-benzyl-3,5-difluoropiperidine (mixture of cis and trans).

Phase 3: Stereochemical Resolution & Salt Formation

The crude product typically contains a 60:40 to 50:50 mixture of cis (meso-like in NMR due to symmetry) and trans isomers.

Protocol:

• Deprotection (Optional but recommended for crystallization): Hydrogenolysis of the N-benzyl group (H₂, Pd/C, EtOH, HCl) yields the secondary amine hydrochloride.

• Salt Formation: Dissolve the free amine (or crude N-benzyl amine) in Ethanol (5 volumes). Add HCl in dioxane (or bubble HCl gas) until pH < 2.

• Fractional Crystallization:

  • Heat the ethanolic solution to reflux until all solids dissolve.

  • Slowly cool to RT, then to 0°C.

  • The cis-isomer hydrochloride typically crystallizes first due to better lattice packing symmetry compared to the trans-isomer.

  • Filter the white solid.

• Recrystallization: If the diastereomeric excess (de) is <95% (determined by ¹⁹F-NMR), recrystallize from EtOH/Isopropanol (1:1).

Analytical Quality Control

Parameter	Method	Specification
Identity	¹H-NMR (400 MHz, D₂O)	Consistent with structure.
Fluorine Content	¹⁹F-NMR (with internal std)	Two distinct signals for trans (non-equivalent F); One signal for cis (equivalent F).
Stereopurity (dr)	GC-MS or ¹⁹F-NMR	> 98:2 (cis:trans)
Chemical Purity	HPLC (C18, ACN/H₂O + 0.1% TFA)	> 98.0%
Residual Solvent	GC-Headspace	< 5000 ppm (EtOH/DCM)

¹⁹F-NMR Interpretation:

• Cis-Isomer: Often appears as a simpler pattern (due to C2 symmetry in the averaged conformation) around -185 ppm.

• Trans-Isomer: Shows more complex coupling (J_F-H and J_F-F if close enough, though usually distant) and distinct chemical shifts for axial/equatorial fluorines if the ring is locked.

Safety & Engineering Controls

Deoxo-Fluor Handling:

• Storage: Store at 2-8°C. Do not store in glass bottles for long periods if moisture is present (etching risk). Use Teflon or HDPE containers for long-term storage of aliquots.

• PPE: Face shield, chemically resistant gloves (nitrile/neoprene double gloving), and a rubber apron are mandatory during the quench step.

• Ventilation: All operations must be performed in a fume hood with a face velocity > 100 fpm.

Waste Disposal:

• Quenched aqueous layers contain Fluoride ions and should be treated with Calcium Chloride (CaCl₂) to precipitate Calcium Fluoride (CaF₂) before disposal, in accordance with local environmental regulations.

References

• Deoxo-Fluor Safety & Stability: Lal, G. S., Pez, G. P., Pesaresi, R. J., Prozonic, F. M., & Cheng, H. (1999).[7] Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability.[1][7] The Journal of Organic Chemistry, 64(19), 7048-7054. Link

• Scale-Up Fluorination Protocols: Organic Syntheses, Coll. Vol. 10, p.471 (2004); Vol. 79, p.67 (2002). Modified for 3,5-system.Link

• Piperidine Isomer Separation: Corcoran, P. (1975). Separation and purification of cis and trans isomers. U.S. Patent 3,880,925. Link

• Conformational Analysis of Fluoropiperidines: Paintsil, E., et al. (2020). The conformational preferences of 3,5-difluoropiperidine derivatives. Chemistry – A European Journal. Link

Sources

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. CN101817779B - Novel synthesis process of N-benzyl-3-piperidinol, novel nickel-based catalyst and preparation method thereof - Google Patents [patents.google.com]
• 4. A kind of synthetic method of n-benzyl-3-hydroxypiperidine - Eureka | Patsnap [eureka.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Guide: Separation of cis- and trans-3,5-Difluoropiperidine

The following technical guide is structured as a Tier-3 Support Knowledge Base for chemical researchers. It synthesizes general fluoropiperidine handling principles with specific conformational data found in the literature.

Document ID: TS-CHEM-35DFP-01 Last Updated: February 6, 2026 Applicable Compounds: 3,5-Difluoropiperidine (HCl salts and free base), N-Boc-3,5-difluoropiperidine.

Executive Summary & Stereochemical Context

The separation of 3,5-difluoropiperidine diastereomers is a critical step in medicinal chemistry due to the distinct pharmacological profiles of fluorinated heterocycles. The challenge lies in the 1,3-relationship of the fluorine atoms on the piperidine ring.

• The Target: 3,5-Difluoropiperidine exists as two diastereomers:

  • ** cis-Isomer (Meso):** Achiral (plane of symmetry). Typically adopts a conformation balancing gauche effects and steric repulsion (often favoring diaxial or diequatorial depending on solvent).

  • ** trans-Isomer (Racemic):** Chiral pair (

    and ). Typically exists in a distorted chair with one axial and one equatorial fluorine (or averaged equivalent).

• The Problem: The free amines are highly polar, volatile, and difficult to separate on standard silica.

• The Solution: The most robust protocol involves N-protection (Boc/Cbz) to reduce polarity and enable chromatographic resolution, followed by deprotection. For kilogram-scale applications, fractional crystallization of the hydrochloride salts is the preferred cost-effective route.

Decision Matrix: Selecting Your Protocol

Before starting, determine your scale and purity requirements.

Figure 1: Decision tree for selecting the optimal separation strategy.

Module 1: Diagnostics & Identification

Objective: Determine the diastereomeric ratio (dr) of your mixture before attempting separation.

The "Fluorine Spy" Technique ( F NMR)

Fluorine-19 NMR is the superior tool for this analysis due to its high sensitivity and lack of background signals.

Feature	cis-3,5-Difluoropiperidine (Meso)	trans-3,5-Difluoropiperidine (Racemic)
Symmetry	Plane of symmetry ( ).	axis of symmetry.
F Signal	Single signal (chemically equivalent Fs).	Single signal (chemically equivalent Fs).
Coupling ( )	Distinct Pattern: Often shows larger coupling constants if locked in diequatorial conformation, or specific averaging if diaxial.	Broad/Complex: Due to rapid ring flipping between axial/equatorial conformers.
Chemical Shift	Typically upfield relative to trans (solvent dependent).	Typically downfield relative to cis.

Protocol:

• Dissolve 10 mg of the mixture in CDCl

  (for N-Boc) or D O (for HCl salts).

• Acquire a proton-decoupled

  F NMR spectrum.

• Integrate the two distinct singlets (or multiplets). The ratio of integrals is your starting dr.

Expert Insight: In 3,5-difluoropiperidines, the "gauche effect" strongly influences conformation. The cis isomer often exhibits a high preference for the diaxial conformation in non-polar solvents to maximize gauche interactions with the nitrogen lone pair, distinguishing it from non-fluorinated analogs [1].

Module 2: Chromatographic Separation (Method A)

Best for: High purity (>99%), small to medium scale.

Step 1: N-Boc Protection

The free amine is too polar for efficient silica separation.

• Suspend 3,5-difluoropiperidine HCl (1.0 eq) in DCM.

• Add Et

  N (2.5 eq) and Boc O (1.1 eq).

• Stir at RT for 4 hours. Wash with water, dry (Na

  SO ), and concentrate.[1]

Step 2: Silica Gel Chromatography

The diastereomers of N-Boc-3,5-difluoropiperidine have significantly different R

values due to the dipole moment differences caused by the C-F bond vectors.

• Stationary Phase: Silica Gel (40-63 µm).

• Mobile Phase: Hexanes / Ethyl Acetate (Gradient: 0%

  20% EtOAc).

• Elution Order:

  • Fraction 1 (Less Polar): Typically the cis-isomer (vectors cancel out more effectively).

  • Fraction 2 (More Polar): Typically the trans-isomer.

  • Note: Elution order can reverse depending on the specific column chemistry; rely on NMR fractions.

Step 3: Deprotection

• Dissolve the pure N-Boc diastereomer in 1,4-dioxane.

• Add 4M HCl in dioxane (5 eq).

• Stir 2 hours. Precipitate forms.[2]

• Filter and wash with Et

  O to obtain the pure hydrochloride salt.

Module 3: Fractional Crystallization (Method B)

Best for: Scale-up (>10g), cost-efficiency.

Principle: The cis and trans isomers form hydrochloride salts with different lattice energies. Historically, symmetric isomers (cis/meso) often pack more efficiently, leading to lower solubility and higher melting points.

Protocol:

• Solvent Selection: Isopropanol (IPA) or Ethanol/Ethyl Acetate (1:3).

• Dissolution: Dissolve the crude HCl salt mixture in the minimum amount of boiling IPA.

• Cooling: Allow to cool slowly to room temperature, then to 0°C.

• Filtration: Filter the crystals.

  • Crystals: Usually enriched in the cis-isomer (check NMR).

  • Mother Liquor: Enriched in the trans-isomer.[3]

• Recycling: The mother liquor can be concentrated and recrystallized again to recover the other isomer.

Technical Note: If the HCl salts do not separate well, convert to the L-Tartrate or Dibenzoyl-L-Tartrate salts. Diastereomeric salt formation with chiral acids is a standard technique for resolving racemic trans isomers from cis isomers [2].

Troubleshooting & FAQ

Q1: My

F NMR shows broad humps instead of sharp signals.

• Cause: Conformational fluxionality (ring flipping) is occurring at a rate comparable to the NMR time scale.

• Fix: Run the NMR at a lower temperature (e.g., -40°C). This will "freeze" the ring flip and sharpen the signals, allowing for accurate integration [3].

Q2: I cannot separate the N-Boc spots on TLC.

• Cause: The solvent system is too polar or the plate is overloaded.

• Fix: Try a Toluene/Acetone (9:1) system.[1][4][5][6][7][8][9][10][11][12][13] Toluene often provides better selectivity for stereoisomers than Hexane/EtOAc due to pi-pi interactions with the carbamate.

Q3: The crystals from Method B are not pure.

• Cause: Rapid cooling trapped the other isomer (occlusion).

• Fix: Re-dissolve the crystals in boiling solvent and cool much slower (wrap the flask in foil/towel). Add a "seed crystal" of the pure isomer if available.

References

• Conformational Preferences of Fluorinated Piperidines: Nairoukh, Z., Strieth-Kalthoff, F., Bergander, K., & Glorius, F. (2020).[6] Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chem. Eur. J. [Link]

• Corcoran, P. (1975). Separation and purification of cis and trans isomers.

• 19F NMR Characterization of Fluorinated Heterocycles: Gomez, M. V., et al. (2012). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science. [Link]

• Synthesis of 3,5-Disubstituted Piperidines: Breuning, A., Vicik, R., & Schmalz, H. G. (2007). Divergent asymmetric synthesis of 3,5-disubstituted piperidines. Current Organic Chemistry. [Link]

Sources

• 1. A Journey through Diastereomeric Space: The Design, Synthesis, In Vitro and In Vivo Pharmacological Activity, and Molecular Modeling of Novel Potent Diastereomeric MOR Agonists and Antagonists [mdpi.com]
• 2. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]
• 3. CN1636979A - Method for separating cis-3,5-dimethylpiperidine from a mixture of its geometrical isomers - Google Patents [patents.google.com]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ijpbs.com [ijpbs.com]
• 12. Demystifying fluorine chemical shifts: Electronic structure calculations address origins of seemingly anomalous 19F-NMR spectra of fluorohistidine isomers and analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 13. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting low reactivity of 3,5-difluoropiperidine due to electronics

Ticket #DFP-35: Low Nucleophilicity & Coupling Failures

Status: Open Assigned Specialist: Senior Application Scientist Priority: High

Executive Summary: The "Basicity Cliff"

You are likely experiencing failed couplings or sluggish alkylations because 3,5-difluoropiperidine is not a standard secondary amine.

While structurally similar to piperidine, the introduction of two fluorine atoms at the 3- and 5-positions creates a massive electronic sink. The strong inductive effect ($ -I $) of the fluorine atoms pulls electron density through the

-framework, significantly reducing the electron density available on the nitrogen lone pair.

• Piperidine

  : ~11.2

• 3,5-Difluoropiperidine

  : ~7.5 – 8.5 (estimated based on 3,3-difluoro analogues)

The Consequence: This molecule behaves more like an aniline or a deactivated heteroaryl amine than a standard aliphatic amine. Standard protocols (e.g., EDC couplings, mild

conditions) will fail because the nitrogen is not nucleophilic enough to attack the electrophile.

Diagnostic Visualizations

Figure 1: The Electronic Deactivation Mechanism

This diagram illustrates why your amine is "dead" in standard conditions. The fluorine atoms act as electron pumps, draining the nucleophilicity from the nitrogen center.

Caption: Schematic representation of the inductive electron-withdrawing effects (-I) of fluorine atoms reducing the nucleophilicity of the nitrogen lone pair.

Troubleshooting Guides & Protocols

Scenario A: Amide Coupling Fails (EDC/HOBt/HATU)

The Issue: The amine is too weak to attack the active ester intermediate formed by carbodiimides (EDC) or even standard uronium salts (HATU) at a sufficient rate before hydrolysis occurs.

The Solution: Switch to Acid Chlorides or In-Situ Acid Fluorides . You need a "hotter" electrophile to compensate for the "cold" nucleophile.

Protocol: In-Situ Acid Chloride Generation

• Activation: Dissolve your carboxylic acid (1.0 equiv) in dry DCM.

• Reagent: Add Oxalyl Chloride (1.2 equiv) and a catalytic drop of DMF.

• Monitoring: Stir at RT until gas evolution ceases (0.5 – 1 h). Confirm acid chloride formation by quenching a tailored aliquot with MeOH and checking for the methyl ester by LCMS.

• Coupling: Concentrate to remove excess oxalyl chloride (critical). Redissolve in DCM or THF.

• Addition: Add the 3,5-difluoropiperidine (1.1 equiv) and a non-nucleophilic base (DIPEA or Et3N, 2.0 equiv).

• Tip: If this fails, use Ghosez’s Reagent (1-Chloro-N,N,2-trimethylpropenylamine) to generate the acid chloride under neutral conditions.

Protocol: In-Situ Acid Fluoride (TFFH) If acid chlorides are too harsh for your substrate:

• Use TFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate).

• Mix Acid (1.0 equiv), TFFH (1.1 equiv), and DIPEA (2.5 equiv) in DMF.

• Add 3,5-difluoropiperidine immediately. Acid fluorides are highly reactive toward weak amines but more stable to water than chlorides.

Scenario B: S_NAr or Alkylation Stalls

The Issue: In

reactions, the transition state involves the nitrogen attacking the aromatic ring. With 3,5-difluoropiperidine, this step is high-energy.

The Solution:

• Solvent Switch: Move from THF/DCM to DMSO or NMP . These polar aprotic solvents stabilize the charged transition state and increase the reaction rate significantly.

• Temperature: Do not be afraid to heat. These reactions often require 80–100°C.

• Leaving Group: If using a chloro-heterocycle, switch to a fluoro-heterocycle or a sulfone . The fluoride leaving group on the aromatic ring accelerates the initial attack (the rate-limiting step for weak amines).

Scenario C: Buchwald-Hartwig Cross-Coupling

The Issue: The amine binds poorly to the Palladium(II) center during the transmetallation step, or the reductive elimination is slow because the amine is electron-deficient.

The Solution: Use ligands designed for electron-deficient amines or sterically demanding environments.[1]

Recommended System:

• Catalyst: Pd_2(dba)_3 or Pd(OAc)_2

• Ligand: BrettPhos (First choice for primary amines, but excellent for weak secondary amines) or RuPhos (Universal secondary amine workhorse).[1]

• Base: NaOtBu (Sodium tert-butoxide). The strong base is necessary. Weak bases like Carbonates often fail here.

• Solvent: Toluene or Dioxane at 100°C.

Decision Tree: Optimization Logic

Use this flow to select the correct condition based on your current failure mode.

Caption: Decision matrix for optimizing reactions based on the specific failure mode of fluorinated piperidines.

Comparative Data: Why Electronics Matter

The following table highlights the drastic shift in reactivity properties you must account for.

Property	Piperidine (Reference)	3,5-Difluoropiperidine	Impact on Protocol
pKa (Conj. Acid)	~11.2	~7.5 – 8.5	Requires stronger electrophiles; weak bases (bicarb) may not deprotonate HCl salts effectively.
Nucleophilicity	High	Low	requires heat/polar solvent. Amide coupling requires Acid Cl/F.
H-Bond Donor	Moderate	High	The N-H proton is more acidic; compatible with bases like NaH or LiHMDS for anion formation.
Solubility	Lipophilic	Polar/Amphiphilic	May require extraction with EtOAc/IPA mixes rather than pure Hex/EtOAc.

References

• Basicity Trends in Fluorinated Amines

  • Modulation of the H-Bond Basicity of Functional Groups by α-Fluorine-Containing Functions. Journal of Medicinal Chemistry.[2][3]

• Amide Coupling Protocols

  • A protocol for amide bond formation with electron deficient amines and sterically hindered substrates.[2][4] Organic & Biomolecular Chemistry.[1][2]

• Buchwald-Hartwig Optimization

  • Buchwald-Hartwig Amination: Ligand Selection for Electron-Deficient Amines.[5] WuXi AppTec Chemical Insights.

• Conformational Analysis

  • Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry - A European Journal.[6][7]

Sources

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

minimizing side reactions during 3,5-difluoropiperidine deprotection

This Technical Support Guide is structured to address the unique electronic and steric challenges posed by the 3,5-difluoropiperidine scaffold. Unlike standard piperidines, the presence of electron-withdrawing fluorine atoms at the

-positions (relative to nitrogen) fundamentally alters the basicity, nucleophilicity, and stability of the ring system.[1]

Subject: Minimizing Side Reactions During N-Deprotection of 3,5-Difluoropiperidine Derivatives Ticket ID: CHEM-SUP-35DFP-001 Status: Resolved / Expert Guide Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary: The "Fluorine Effect"

Before initiating any deprotection, users must understand two critical properties of the 3,5-difluoropiperidine core that drive side reactions:

• -Elimination Risk: The fluorine atoms at C3/C5 induce significant acidity in the protons at C2, C4, and C6.[1] Strong bases can trigger E2 elimination (HF loss), leading to enamines or dienes.[1]

• C–F Bond Labillity (Hydrogenolysis): Under standard Pd/C hydrogenation conditions, the C–F bond is susceptible to oxidative insertion by the metal, leading to hydrodefluorination (formation of monofluoro- or des-fluoro piperidines).[1]

Module 1: Troubleshooting N-Boc Deprotection (Acidic Conditions)

Primary Risk: Volatility of Free Base & Salt Hygroscopicity Unlike non-fluorinated piperidines, the C–F bond is generally stable to TFA and HCl.[1] The main failure mode here is not chemical decomposition, but isolation loss.[1]

Common Issues & Solutions

Symptom	Probable Cause	Corrective Action
Low Yield (Mass Balance)	Volatility: The free base of 3,5-difluoropiperidine is highly volatile.	Do not free base. Isolate as the HCl or TFA salt directly. If free basing is required, use a high-boiling solvent (e.g., toluene) and do not evaporate to dryness.[1]
"Oily" or "Gum" Product	Hygroscopicity: The HCl salt is extremely hygroscopic due to the inductive effect of fluorine lowering the pKa of the ammonium.	Switch to 4M HCl in Dioxane . The lack of water allows the salt to precipitate as a filterable solid. Store in a desiccator.
New Impurity (+56 or +100 mass)	t-Butyl Cation Trapping: The electron-deficient amine reacts with t-butyl cations.	Add a scavenger (e.g., triethylsilane or 1,3-dimethoxybenzene) to the TFA mixture.[1]

Recommended Protocol: The "Precipitation" Method

Avoids aqueous workup and free-base volatilization.

• Dissolve N-Boc substrate in minimal dry DCM (1 mL/mmol).

• Add 4M HCl in Dioxane (5–10 equiv) at 0°C.

• Warm to RT and monitor by LCMS (usually <1 h).

• Do not rotovap. Dilute with Et₂O or Hexanes to precipitate the salt.

• Filter under N₂ (hygroscopic!) and wash with Et₂O.[1]

Module 2: Troubleshooting N-Benzyl/Cbz Deprotection (Hydrogenolysis)

Primary Risk: Hydrodefluorination (Critical) Standard Pd/C hydrogenation is contraindicated for this scaffold. Palladium readily inserts into the activated C–F bond, replacing Fluorine with Hydrogen.[1]

Decision Matrix: Avoiding Defluorination

Figure 1: Strategic selection of deprotection conditions to prevent C-F bond cleavage.

Expert Insight: Why does Pd/C fail?

The lone pair on the piperidine nitrogen coordinates to the Pd surface, bringing the C3/C5 C–F bonds into close proximity with the metal. This "directed" oxidative addition facilitates C–F cleavage.

• The Fix: Protonating the nitrogen (using acidic media like acetic acid or HCl) prevents this coordination, significantly reducing defluorination [1].

Module 3: Troubleshooting N-Fmoc Deprotection (Basic Conditions)

Primary Risk: E2 Elimination (HF Loss) The fluorine atoms make the ring protons acidic. Strong bases or long reaction times can trigger the elimination of HF, destroying the chiral centers and forming enamines.[1]

FAQ: Fmoc Removal

Q: Can I use standard 20% Piperidine in DMF? A: Proceed with caution. While standard for peptides, the basicity of piperidine (pKa ~11) combined with the long reaction times of SPPS can trigger HF elimination in 3,5-difluoro systems.[1]

Q: What is the safer alternative? A: Use Piperazine (5%) + DBU (1%) or 4-Methylpiperidine . These are often milder or allow for faster kinetics, reducing the exposure time of the sensitive C–F moiety to base [2].[1]

Q: How do I detect elimination? A: Look for the "M-20" peak in LCMS (Loss of HF). In NMR, the disappearance of the characteristic H-F coupling (geminal/vicinal) and the appearance of alkene protons (5.0–6.5 ppm) confirms elimination.

Summary of Reagent Compatibility

Protecting Group	Reagent	Risk Level	Notes
Boc	TFA / DCM	Low	Safe. Use scavengers if t-butyl cation trapping is observed.
Boc	HCl / Dioxane	Preferred	Precipitates product, avoiding free-base volatility issues.[1][2]
Cbz / Bn	Pd/C + H₂	CRITICAL	High risk of defluorination.[1] Avoid neutral conditions.
Cbz / Bn	Pd(OH)₂ / H⁺	Low	Pearlman's catalyst in acidic methanol protects the C-F bond.
Fmoc	Piperidine	Medium	Monitor for HF elimination. Keep reaction time short (<15 min).

References

• Nairoukh, Z., et al. (2019).[1] "The formation of all-cis-(multi)fluorinated piperidines by a dearomatization–hydrogenation process."[3][4] Nature Chemistry.[1] - Describes the stability of fluorinated piperidines and the risk of hydrodefluorination during hydrogenation.

• Luna, O., et al. (2016).[1] "Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?" Molecules. - Provides comparative data on milder Fmoc deprotection cocktails to minimize side reactions.

• Blondelle, S. E., & Houghten, R. A. (1993).[1] "Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal." International Journal of Peptide and Protein Research.[1][5] - Foundational protocol for optimizing Boc removal efficiency.

Sources

• 1. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. communities.springernature.com [communities.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

strategies for chiral resolution of trans-3,5-difluoropiperidine enantiomers

Executive Summary & Molecule Profile[1]

User Ticket Context:

"I have synthesized trans-3,5-difluoropiperidine (racemic) and need to separate the (3R,5R) and (3S,5S) enantiomers. Standard acid-base extraction failed to resolve them, and I see no UV signal on my HPLC. Please advise on scalable resolution strategies."

Molecule Analysis:

• Target: trans-3,5-difluoropiperidine.[1]

• CAS (racemate): 259110-61-7.[1][2]

• Stereochemistry: The trans isomer possesses C2 symmetry and exists as a pair of enantiomers:

  and .[1]

  • Note: The cis-isomer (3R,5S) is a meso compound (achiral) and cannot be resolved.[1] Ensure your starting material is exclusively trans before attempting resolution.

• Chemical Challenges:

  • Low Basicity: The electron-withdrawing fluorine atoms significantly lower the pKa of the secondary amine (approx pKa ~8.5-9.0) compared to piperidine (~11.2), making stable salt formation with weak chiral acids difficult.[1]

  • UV Invisibility: Lack of a chromophore prevents detection by standard UV-Vis detectors without derivatization.

Decision Matrix: Selecting Your Resolution Strategy

Before starting, select the workflow that matches your scale and available equipment.

Figure 1: Strategic decision tree for selecting the optimal resolution pathway based on scale and throughput requirements.

Method A: Classical Resolution (Diastereomeric Crystallization)[1]

Best for: Scale-up (>5g), cost-efficiency.[1] Core Concept: Use a chiral acid to form diastereomeric salts with different solubilities.

The Protocol

Due to the fluorinated amine's reduced basicity, standard tartaric acid often fails. You must use "stronger" or more lipophilic chiral acids.

Recommended Resolving Agents:

• Primary Choice: (-)-Di-p-toluoyl-L-tartaric acid (L-DTTA).[1]

• Secondary Choice: (-)-Dibenzoyl-L-tartaric acid (L-DBTA).[1]

Step-by-Step Workflow:

• Stoichiometry Calculation:

  • Use 0.5 to 1.0 equivalents of L-DTTA relative to the amine.

  • Why? Using 0.5 eq (the "Pope-Peachey" method) often maximizes yield of the less soluble salt while leaving the other enantiomer in solution.

• Solvent System:

  • Ethanol (95%) or Methanol/Water (9:1) .[1]

  • Warning: Avoid pure water; the salt is likely too soluble or will hydrolyze due to the weak amine basicity.

• Crystallization:

  • Dissolve racemate in hot solvent (

    C).

  • Add L-DTTA (solid or dissolved in same solvent).[1]

  • Cool slowly to RT, then to

    C.[1]

  • Observation: If oiling out occurs, reheat and add seed crystals (if available) or a small amount of anti-solvent (e.g., Isopropyl Acetate).[1]

• Liberation (Free-Basing):

  • Filter the solid salt (enriched diastereomer).

  • Suspend in

    (DCM).

  • Treat with

    (aq).[1]

  • Separate organic layer, dry over

    , and concentrate.[1]

Troubleshooting Table: Salt Resolution

Symptom	Probable Cause	Corrective Action
No Precipitate	Salt is too soluble (common with fluorinated amines).[1]	Switch solvent to iPrOH or EtOAc/MeOH . Try concentrating the volume by 50%.
Oiling Out	Impurities or cooling too fast.	Reheat to dissolution.[3] Add seed crystal. Cool at C/hour.
Low ee% (<80%)	Eutectic composition reached.[1]	Recrystallize the salt once more from EtOH before free-basing.

Method B: Chiral HPLC/SFC (Chromatographic Resolution)[1]

Best for: Analytical checks, small scale (<1g), or difficult separations.[1] Critical Issue: trans-3,5-difluoropiperidine has NO UV absorption .

Strategy 1: Derivatization (Recommended)

Transform the amine into a UV-active species before injection. This improves detection and often enhances chiral recognition on the column.

• Reagent: Benzyl chloroformate (Cbz-Cl) or 3,5-Dinitrobenzoyl chloride.[1]

• Reaction: Amine + Reagent +

  in DCM N-Protected species.[1]

• Column: Chiralpak AD-H or Chiralcel OD-H (Amylose/Cellulose tris-carbamates).[1]

• Mobile Phase: Hexane : IPA (90:10).[1]

• Detection: UV @ 254 nm.[1]

Strategy 2: Direct Analysis (Advanced)

If you must analyze the free amine.

• Detector: CAD (Charged Aerosol Detector), ELSD , or RI (Refractive Index).[1]

• Column: Chiralpak IG or IC (Immobilized phases are more robust to basic amines).[1]

• Mobile Phase: Hexane : EtOH : Diethylamine (DEA) (90:10:0.1).[1]

  • Note: DEA is mandatory to suppress peak tailing caused by interaction with silanols.[1]

Method C: Enzymatic Kinetic Resolution[1][4]

Best for: High enantiopurity requirements (>99% ee) without crystallization cycles.[1]

Mechanism: Lipases (like Candida antarctica Lipase B, CAL-B) often show high selectivity for acylating one enantiomer of a secondary amine over the other.[1]

Figure 2: Kinetic resolution pathway. The enzyme selectively acylates one enantiomer, allowing separation of the resulting amide from the unreacted amine via simple acid/base extraction.

Protocol:

• Suspend racemate in MTBE or Toluene .

• Add Ethyl Acetate (acts as both solvent and acyl donor) or Vinyl Acetate (irreversible acyl donor).[1]

• Add immobilized CAL-B (Novozym 435) .[1]

• Stir at

  C. Monitor conversion by GC or NMR.

• Stop at 50% conversion.

• Separation: Wash with dilute HCl. The unreacted amine goes into the water layer; the amide stays in the organic layer.

Frequently Asked Questions (FAQ)

Q1: How do I determine the absolute configuration (R,R vs S,S) of my isolated product?

A: Do not rely solely on optical rotation signs (+/-) from literature, as they depend on solvent and concentration.

• Gold Standard: Grow a single crystal of your L-DTTA salt. The tartaric acid has a known configuration, allowing X-ray crystallography to assign the amine's configuration relative to it.

• Alternative: Circular Dichroism (CD) spectroscopy compared against calculated DFT spectra.

Q2: My chiral HPLC peaks are broad and tailing. Why?

A: This is "amine drag."[1] The basic nitrogen interacts with the silica backbone of the column.

• Fix: Add 0.1% Diethylamine (DEA) or 0.1% Ethylenediamine to your mobile phase.[1] If using SFC, use ammonium hydroxide as an additive.[1]

Q3: Can I use the cis-isomer (meso) as a starting material?

A: No. The cis-isomer (3R,5S) is a diastereomer of the trans-isomer. You cannot convert cis to trans without breaking bonds (inversion at one chiral center).[1] You must synthesize the trans-racemate specifically before attempting resolution.

Q4: Why did my salt resolution yield drop after recrystallization?

A: This is the "V-shape" solubility curve problem. While enantiopurity increases with recrystallization, the yield drops because the eutectic mixture is soluble.

• Tip: Save your mother liquors! You can recover the other enantiomer or racemize the unwanted isomer (using a radical mechanism or harsh base) to recycle it.[4]

References

• Chiral Resolution Mechanisms: Jacques, J., Collet, A., & Wilen, S. H. (1981).[1] Enantiomers, Racemates, and Resolutions. Wiley-Interscience.[1] (Foundational text on salt resolution stoichiometry).

• Fluorinated Piperidine Synthesis: "Process for resolving racemic mixtures of piperidine derivatives." Patent EP1341762A1. (Describes L-DTTA resolution of similar piperidine scaffolds).

• Enzymatic Resolution: Gotor, V. (2002).[1] "Non-conventional hydrolase chemistry: amide and carbamate bond formation catalyzed by lipases."[1] Bioorganic & Medicinal Chemistry, 7(10), 2189-2197.[1] (Methodology for CAL-B amine resolution).

• Analytical Data: PubChem Compound Summary for CID 2758350 (3,3-Difluoropiperidine - structural analog reference). [1]

• Commercial Availability & CAS: Sigma-Aldrich Product Sheet for (3R,5S)-3,5-difluoropiperidine HCl (CAS 259110-60-6) and Trans-isomers.[1]

For further assistance, please contact the Separation Sciences Core Team.

Sources

• 1. CN104034814B - The HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
• 2. 259110-61-7|rel-(3R,5R)-3,5-Difluoropiperidine hydrochloride|BLD Pharm [bldpharm.com]
• 3. EP1341762A1 - Process for resolving racemic mixtures of piperidine derivatives - Google Patents [patents.google.com]
• 4. Chiral resolution - Wikipedia [en.wikipedia.org]

Technical Guide: Solubilization &amp; Handling of 3,5-Difluoropiperidine Analogs

Executive Summary & The "Fluorine Effect"

As researchers in medicinal chemistry, we often turn to 3,5-difluoropiperidine scaffolds to modulate the pKa (typically lowering it from ~11 to ~8-9) and reduce the lipophilicity (LogD) of a drug candidate. However, this structural modification introduces unique solubility challenges.

The core issue usually stems from the lattice energy of the hydrochloride (HCl) salts typically supplied by vendors.[1] The electron-withdrawing nature of the two fluorine atoms creates a significant dipole moment, especially in the cis-diastereomer, leading to robust crystal packing that resists dissolution in standard organic solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF).

This guide provides the protocols to overcome these barriers, ensuring your material is in the correct phase for synthesis (coupling, alkylation) or analysis.

Critical Decision Tree: Salt vs. Free Base

Before attempting to dissolve your material, you must determine if the Salt Form or Free Base is required for your specific application.[2]

• Use Salt Form (HCl/TFA) for: Long-term storage, aqueous reactions, or reactions in high-dielectric solvents (DMSO, DMF).[2]

• Use Free Base for: Anhydrous coupling reactions (Buchwald, Amide coupling), reactions in low-polarity solvents (DCM, Toluene), or when the amine must act as a nucleophile.[2]

Visual Workflow: Solubilization Strategy

Figure 1: Decision tree for selecting the appropriate solubilization protocol based on downstream application.

Technical Protocols

Protocol A: Controlled Free-Basing (The "Salt Break")

Use this when you need the amine to be soluble in DCM, THF, or Ether.

The Challenge: 3,5-difluoropiperidine free base is significantly more volatile than its non-fluorinated parent due to reduced intermolecular hydrogen bonding (inductive effect of F reduces N-H basicity).[2] Evaporation under high vacuum can lead to product loss. [1]

Step-by-Step:

• Partition: Suspend the HCl salt in a 1:1 mixture of DCM and Saturated Aqueous NaHCO₃ (do not use NaOH; it is too harsh and can degrade fluorinated scaffolds).

• Agitation: Stir vigorously for 15 minutes. The solid should disappear as the salt breaks and the free amine migrates to the DCM layer.[1]

• Extraction: Separate the organic layer.[1][2] Extract the aqueous layer 2x more with DCM.[1][2]

• Drying: Dry combined organics over anhydrous Na₂SO₄.

• Concentration (CRITICAL):

  • Do NOT use a high-vacuum manifold.[2]

  • Concentrate on a rotary evaporator at ≥400 mbar and <30°C .

  • Stop immediately once the solvent is removed.[1][2] The resulting oil is the free base.[1]

• Usage: Re-dissolve immediately in your reaction solvent (e.g., THF).

Protocol B: High-Dielectric Dissolution

Use this for storage or reactions where the salt is acceptable.[1]

If you must keep the salt form but need organic solubility (e.g., for an SNAr reaction where base is added in situ), standard solvents will fail.[2]

Recommended Solvent Systems:

Solvent System	Solubility Rating	Application Notes
DCM / Chloroform	🔴 Insoluble	The salt will float/suspend.[2] Do not use.
THF / Dioxane	🔴 Insoluble	The salt will remain as a slurry.[1]
DMSO	🟢 Excellent	Ideal for stock solutions (up to 100 mM).[1][2]
DMF	🟡 Moderate	Requires heating (40°C) to fully dissolve high concentrations.[2]

| MeOH / EtOH | 🟢 Good | Good for transfers, but nucleophilic (avoid with acid chlorides).[2] |

Troubleshooting & FAQs

Q1: I tried to dissolve the HCl salt in DCM with Triethylamine (TEA) for a reaction, but it’s still cloudy. Why? A: This is a common misconception.[1][2] Adding TEA to a suspension of the HCl salt in DCM generates Triethylamine Hydrochloride (TEA[1]·HCl) as a byproduct.[1][2] TEA·HCl is insoluble in DCM.[1][2]

• Diagnosis: The cloudiness is likely the byproduct salt, not your starting material.[1]

• Fix: Filter the reaction mixture through a celite plug or perform an aqueous workup to remove the TEA[1]·HCl salts.[1][2][3][4]

Q2: My yield is low after free-basing. Did the fluorine atoms hydrolyze? A: Unlikely.[1][2] The C-F bond is extremely strong.[1][2] The most probable cause is volatility .[1][2]

• Explanation: As noted in Protocol A, the 3,5-difluoro substitution pattern lowers the boiling point and increases vapor pressure compared to non-fluorinated piperidines.

• Solution: Avoid high vacuum. If possible, "telescope" the free base directly into the next step as a solution in DCM/THF without fully drying it down.

Q3: Are there solubility differences between the cis and trans isomers? A: Yes.

• Cis-3,5-difluoropiperidine: Typically possesses a larger net dipole moment because the C-F dipoles do not cancel out.[2] This often results in higher lattice energy for the salt and lower solubility in non-polar solvents compared to the trans isomer.[1]

• Trans-3,5-difluoropiperidine: The C-F dipoles partially oppose each other, often making the free base slightly more lipophilic and easier to solvate in solvents like Et₂O or Toluene.

Q4: Can I use the TFA salt instead of HCl? A: Trifluoroacetate (TFA) salts are generally more soluble in organic solvents (like DCM) than HCl salts due to the "softness" and lipophilicity of the trifluoroacetate counter-ion.[1]

• Tip: If the HCl salt is problematic, perform a prep-HPLC purification using a TFA modifier to isolate the TFA salt, which may behave better in your organic synthesis workflow.

References

• PubChem. 3,3-Difluoropiperidine Compound Summary. National Library of Medicine.[1][2][5] [Link][2]

• Nairoukh, Z., et al. Understanding the Conformational Behavior of Fluorinated Piperidines. ResearchGate.[1][2] [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. 4,4-Difluoropiperidine | C5H9F2N | CID 2758352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4,4-Difluoropiperidine 97 144230-52-4 [sigmaaldrich.com]
• 4. ossila.com [ossila.com]
• 5. 3,3-Difluoropiperidine | C5H9F2N | CID 2758350 - PubChem [pubchem.ncbi.nlm.nih.gov]

removing residual fluorinated impurities from 3,5-difluoropiperidine

The following guide is structured as a Technical Support Center resource, designed for immediate application in a research or process development setting.

Ticket ID: T-F2-PIP-001 Subject: Removal of Residual Fluorinated Impurities & Isomer Separation Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary: The "Invisible" Impurity Problem

3,5-Difluoropiperidine is a deceptive building block. While it appears simple, the introduction of two fluorine atoms at the 3- and 5-positions drastically alters the physicochemical properties of the piperidine ring.

Why standard protocols fail:

• pKa Shift: The electron-withdrawing effect of fluorine lowers the pKa of the secondary amine from ~11.0 (piperidine) to ~7.0–7.5 [1].[1] Standard "acidic wash" protocols designed for alkyl amines often extract this fluorinated analog into the organic waste layer.[1]

• Isomer Complexity: The compound exists as cis (meso) and trans (racemic) diastereomers.[1] These often co-elute on silica but crystallize differently.[1]

• "Sticky" Impurities: Partially fluorinated byproducts (monofluoro) and elimination products (enamines) often share similar solubility profiles with the product.[1]

This guide provides a self-validating workflow to isolate high-purity 3,5-difluoropiperidine.

Diagnostic Hub: Identifying Your Contaminants

Q: "I see extra multiplets in my

F NMR. What am I looking at?"

Before attempting purification, map your impurity profile using

F NMR (proton-decoupled).[1]

Signal Shift ( ppm)	Multiplicity	Likely Impurity	Root Cause
-180 to -190	Broad/Complex	3,5-Difluoropiperidine (Product)	Target molecule.[1]
-170 to -175	Doublet of Triplets	3-Fluoropiperidine	Incomplete fluorination or over-reduction.
-110 to -130	Singlet/Broad	Inorganic Fluoride (F⁻)	Residual HF or fluoride salts.
-140 to -160	Complex Olefinic	Tetrahydropyridines (Alkenes)	Elimination side-reactions (common with DAST/Deoxo-Fluor).[1]

Tech Tip: If your

F NMR shows sharp singlets near -110 ppm, you have residual inorganic fluoride.[1] Do not inject this onto a GC-MS; it will etch the column phase.[1] Wash with saturated aqueous or treat with .[1]

Workflow 1: The "pKa Swing" Extraction

Use Case: Removing non-basic impurities and "tar" from crude reaction mixtures.[1]

The Logic: Because 3,5-difluoropiperidine is a weaker base (pKa ~7.4) than typical amines, we can use a precise pH adjustment to separate it from both neutral organic impurities and highly basic byproducts.

Protocol:

• Acidification: Dissolve crude oil in EtOAc. Extract with 1.0 M HCl .[1]

  • Result: The product moves to the aqueous phase (as HCl salt). Neutral organics stay in EtOAc.

• The Critical Wash: Wash the aqueous acidic layer with fresh EtOAc (

  ).[1]

  • Why: Removes non-basic fluorinated tars.[1]

• Controlled Basification (The Trap):

  • Cool the aqueous layer to 0°C.[1][2]

  • Adjust pH to 9.0–9.5 using 4M NaOH or

    .[1]

  • Warning: Do not go to pH > 12.[1] Highly basic conditions promote elimination of HF to form volatile enamines.[1]

• Extraction: Extract product into DCM (

  ). Dry over and concentrate.

Workflow 2: Salt Recrystallization (The Gold Standard)

Use Case: Separating cis/trans isomers and removing trace fluorinated impurities.

Q: "My product is still an oil/gum. How do I get a solid?" The free base is often a low-melting solid or oil.[1] The Hydrochloride (HCl) salt is the industry standard for stability and purity.

The Logic: Crystalline lattices are highly selective.[1] Impurities with different fluorination patterns (monofluoro) or geometries (alkenes) disrupt the lattice energy and are excluded during slow crystallization.[1]

Step-by-Step Protocol:

• Salt Formation:

  • Dissolve the free base in dry Diethyl Ether or MTBE (10 mL/g).[1]

  • Cool to 0°C.[1]

  • Add 2M HCl in Diethyl Ether dropwise (1.1 equivalents).

  • Observation: A white precipitate should form immediately.[1]

• Recrystallization Solvent System:

  • Solvent A: Isopropanol (IPA) or Ethanol.[1]

  • Solvent B: Diethyl Ether (Anti-solvent).[1]

• The Process:

  • Dissolve the crude salt in minimal boiling IPA.

  • Allow to cool slowly to RT.[1]

  • If no crystals form, add warm Ether dropwise until slight turbidity appears, then cool to 4°C.

• Isomer Enrichment:

  • The trans-isomer (racemic) often crystallizes less readily than the cis-isomer (meso) in alcoholic solvents [2, 3].[1] Check the mother liquor if you are targeting the trans isomer.[1]

Workflow 3: Silica Chromatography (Troubleshooting)

Use Case: When salt formation fails or specific isomer separation is required.

Q: "The amine streaks on the column. What modifier should I use?" Fluorinated amines are less basic but still interact with silanols.[1]

Recommended Mobile Phase:

• Base Modifier: 1% Triethylamine (TEA) or 1%

  is mandatory.[1]

• Gradient: 0%

  10% Methanol in Dichloromethane (DCM).[1]

• Stationary Phase: Neutral Alumina is often superior to Silica Gel for fluorinated amines prone to HF elimination.[1]

Decision Logic: Purification Strategy Map

The following diagram illustrates the decision process for selecting the correct purification route based on your specific impurity profile.

Figure 1: Decision tree for selecting the optimal purification method based on

F NMR diagnostics.

FAQ: Common Pitfalls

Q: Can I distill 3,5-difluoropiperidine? A: Yes, but with caution. The boiling point is predicted to be ~114°C [4].[1] However, prolonged heating can cause dehydrofluorination (loss of HF). Vacuum distillation (< 10 mbar) is recommended to keep the bath temperature below 60°C.[1]

Q: Why is my yield low after the "pKa Swing" extraction? A: You likely didn't adjust the pH precisely enough.

• pH < 7: The amine is still protonated and stays in the water.

• pH > 12: You risk degrading the molecule.[1]

• Fix: Use a calibrated pH meter, not just paper, and target pH 9.5.

Q: How do I store the purified compound? A: The free base absorbs

from the air to form carbamates and can etch glass over time due to trace HF generation. Store as the HCl salt in a tightly sealed vial, preferably under argon, at 4°C.

References

• PubChem. (2025).[1] 3,3-Difluoropiperidine Compound Summary. National Library of Medicine.[1] Retrieved from [Link] (Data extrapolated to 3,5-isomer based on inductive effects).[1]

• Google Patents. (2005).[1] Method for separating cis-3,5-dimethylpiperidine from a mixture of its geometrical isomers. CN1636979A.[1] Retrieved from (Analogous method for piperidine isomer separation).

• ResearchGate. (2020).[1] Separation of cis/trans Isomers... by Aqueous Normal-Phase HPLC. Retrieved from [Link]

Sources

• 1. 3,3-Difluoropiperidine | C5H9F2N | CID 2758350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN111116456B - Preparation method of 4, 4-difluoropiperidine hydrochloride - Google Patents [patents.google.com]

Reference Data & Comparative Studies

The Metabolic Shield: A Comparative Guide to the Enhanced Stability of 3,5-Difluoropiperidine over Piperidine in Drug Discovery

In the landscape of modern drug discovery, the pursuit of metabolically robust molecules is paramount. A compound's susceptibility to metabolism dictates its pharmacokinetic profile, influencing everything from oral bioavailability and half-life to the potential for drug-drug interactions. The piperidine ring, a ubiquitous scaffold in pharmaceuticals, is a prime example of a structure that, while offering significant advantages in drug design, often presents a metabolic liability.[1] This guide provides an in-depth comparison of the metabolic stability of the traditional piperidine scaffold and its strategically fluorinated analogue, 3,5-difluoropiperidine, offering experimental insights and a mechanistic rationale for the enhanced stability conferred by fluorination.

The Challenge of Piperidine Metabolism

The piperidine motif is present in a vast number of approved drugs due to its favorable physicochemical properties, including its ability to confer aqueous solubility and act as a key pharmacophoric element.[2] However, the very features that make it attractive can also render it susceptible to metabolic breakdown, primarily through oxidation by cytochrome P450 (CYP) enzymes in the liver.[3]

The primary metabolic "soft spots" on the piperidine ring are the carbon atoms alpha to the nitrogen. Oxidation at these positions can lead to the formation of unstable carbinolamines, which can then undergo ring opening or further oxidation to lactams.[4] N-dealkylation is another common metabolic pathway for substituted piperidines.[4] These metabolic transformations can lead to rapid clearance of the drug from the body, reducing its efficacy and potentially generating active or toxic metabolites.

The Fluorine Advantage: Blocking Metabolic Hotspots

The introduction of fluorine into drug candidates is a well-established strategy to enhance metabolic stability.[5] The carbon-fluorine bond is exceptionally strong and resistant to enzymatic cleavage, effectively "shielding" a potential site of metabolism.[6] The strategic placement of fluorine atoms at the 3 and 5 positions of the piperidine ring directly addresses the primary metabolic liabilities of the scaffold. By replacing hydrogen with fluorine at these positions, the electron density of the adjacent C-H bonds is altered, making them less susceptible to abstraction by CYP enzymes. This "metabolic blocking" significantly hinders the oxidative metabolism of the piperidine ring.

Recent studies have demonstrated the high metabolic stability of fluorinated piperidine derivatives. For instance, a comprehensive investigation into a series of mono- and difluorinated piperidines revealed that cis-3,5-difluoropiperidine exhibits high stability in intrinsic microsomal clearance assays. This provides strong evidence for the effectiveness of this fluorination pattern in mitigating metabolic degradation.

Comparative Metabolic Stability: Experimental Insights

To illustrate the practical implications of 3,5-difluorination, we present a summary of expected outcomes from a liver microsomal stability assay comparing a hypothetical parent compound containing a piperidine moiety (Compound A) with its 3,5-difluoropiperidine analogue (Compound B).

Compound	Structure	Half-Life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Compound A	Parent-Piperidine	15	92.4
Compound B	Parent-3,5-Difluoropiperidine	> 120	< 5.8

This data is illustrative and based on established principles of metabolic stabilization through fluorination. The significant increase in half-life and corresponding decrease in intrinsic clearance for Compound B highlight the profound impact of 3,5-difluorination on metabolic stability.

Mechanistic Rationale for Enhanced Stability

The enhanced metabolic stability of 3,5-difluoropiperidine can be attributed to a combination of steric and electronic effects. The strong electron-withdrawing nature of the fluorine atoms reduces the electron density of the piperidine ring, making it a poorer substrate for oxidative enzymes. Furthermore, the presence of the fluorine atoms can sterically hinder the approach of the enzyme to the sites of metabolism.

Caption: Metabolic fate of piperidine vs. 3,5-difluoropiperidine.

Experimental Protocol: Liver Microsomal Stability Assay

The following protocol outlines a standard in vitro liver microsomal stability assay to assess the metabolic fate of a test compound. This self-validating system includes appropriate controls to ensure the integrity of the experimental results.

I. Materials and Reagents

• Test Compounds: Compound A (piperidine-containing) and Compound B (3,5-difluoropiperidine-containing), 10 mM stock solutions in DMSO.

• Control Compounds: High-clearance (e.g., Verapamil) and low-clearance (e.g., Diazepam) controls.

• Liver Microsomes: Pooled human liver microsomes (HLM).

• NADPH Regenerating System: Solution A (NADP+, glucose-6-phosphate) and Solution B (glucose-6-phosphate dehydrogenase).

• Phosphate Buffer: 100 mM, pH 7.4.

• Acetonitrile: HPLC grade, containing an internal standard.

• 96-well plates.

II. Experimental Workflow

Caption: Workflow for the liver microsomal stability assay.

III. Step-by-Step Methodology

• Preparation:

  • Thaw pooled human liver microsomes and the NADPH regenerating system on ice. Rationale: Gentle thawing preserves enzyme activity.

  • Prepare a master mix of liver microsomes in phosphate buffer to the desired concentration (e.g., 0.5 mg/mL). Rationale: A master mix ensures uniform distribution of microsomes in all wells.

  • In a 96-well plate, add the test and control compounds to achieve the final desired concentration (e.g., 1 µM). Rationale: This plate serves as the reaction vessel.

• Incubation:

  • Add the microsomal master mix to the compound plate and pre-incubate at 37°C for 5 minutes with shaking. Rationale: Pre-incubation allows the compounds and enzymes to reach thermal equilibrium before the reaction starts.

  • Initiate the metabolic reaction by adding the NADPH regenerating system. Rationale: NADPH is a necessary cofactor for CYP450 enzyme activity.[7]

  • Incubate the plate at 37°C with constant shaking. Rationale: Shaking ensures continuous mixing of the reaction components.

• Sampling and Analysis:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), transfer an aliquot of the reaction mixture to a new plate containing ice-cold acetonitrile with an internal standard. Rationale: Acetonitrile stops the enzymatic reaction by precipitating the proteins. The internal standard is crucial for accurate quantification by LC-MS/MS.[7]

  • Centrifuge the quenched samples to pellet the precipitated protein. Rationale: This clarifies the supernatant for injection into the LC-MS/MS system.

  • Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound. Rationale: LC-MS/MS provides the sensitivity and selectivity needed to measure the concentration of the test compound at each time point.

  • Plot the natural log of the percentage of remaining parent compound versus time and determine the slope of the line. Calculate the half-life (t½) and intrinsic clearance (CLint). Rationale: This calculation provides a quantitative measure of the compound's metabolic stability.[8]

Conclusion

The strategic incorporation of fluorine at the 3 and 5 positions of the piperidine ring offers a robust solution to the metabolic liabilities often associated with this otherwise valuable scaffold. The resulting 3,5-difluoropiperidine moiety demonstrates significantly enhanced stability against oxidative metabolism, a critical attribute for the development of successful drug candidates. The provided experimental framework for assessing metabolic stability using a liver microsomal assay allows researchers to quantitatively evaluate the benefits of such structural modifications. By understanding and applying these principles, drug discovery professionals can design more resilient and effective therapeutics.

References

• Cyprotex. (n.d.). Microsomal Stability. Evotec. Retrieved January 21, 2026, from [Link]

• Łowicki, D., & Przybylski, P. (2026). Piperidine-containing drugs and recently studied analogs – biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 118213.

• Cyprotex. (n.d.). Microsomal Stability. Evotec. Retrieved January 21, 2026, from [Link]

• Frolov, K., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937.
• Lin, J. H., & Lu, A. Y. (2001). Role of pharmacokinetics and metabolism in drug discovery and development. Pharmacological Reviews, 53(3), 403-449.
• Hagmann, W. K. (2008). The many roles of fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 51(15), 4359-4369.
• Nazar, K., et al. (2023). Mono‐ and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties. Chemistry – A European Journal.

• Patsnap. (2025, May 29). How to Conduct an In Vitro Metabolic Stability Study. Patsnap Synapse. Retrieved January 21, 2026, from [Link]

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359.

• Bienta. (n.d.). Hepatic Microsomal Stability (human, rat, or mouse). Retrieved January 21, 2026, from [Link]

• Creative Bioarray. (n.d.). Microsomal Stability Assay. Retrieved January 21, 2026, from [Link]

• Singh, S., & Kumar, V. (2020). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. ACS Omega, 5(49), 31549–31560.
• Shah, P., & Ganesan, A. (2021). Fluorine in drug discovery: Role, design and case studies. International Journal of Pharmacy and Pharmaceutical Sciences, 13(8), 1-10.

• Łowicki, D., & Przybylski, P. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed. Retrieved January 21, 2026, from [Link]

• Daniel, W. A., & Wójcikowski, J. (2004). Characterization of human cytochrome P450 enzymes involved in the metabolism of the piperidine-type phenothiazine neuroleptic thioridazine. Pharmacological Reports, 56(3), 337-346.

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• 2. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolic Stability Studies: How to Study Slowly Metabolized Compounds Using In Vitro Models - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 8. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - TW [thermofisher.com]

Technical Guide: Mass Spectrometry Interpretation of 3,5-Difluoropiperidine

This guide is structured as a high-level technical application note, designed for analytical chemists and DMPK scientists. It synthesizes established mass spectrometry principles with specific mechanistic insights into fluorinated heterocycles.

Executive Summary

The introduction of fluorine into piperidine scaffolds is a common strategy in medicinal chemistry to modulate pKa (basicity), block metabolic hotspots, and alter lipophilicity. However, 3,5-difluoropiperidine (3,5-DFP) presents unique challenges in mass spectrometry (MS) due to its specific fragmentation behavior, which differs significantly from its non-fluorinated parent and its gem-difluoro isomers.

This guide provides a mechanistic framework for interpreting the MS/MS spectra of 3,5-DFP. We focus on the characteristic neutral loss of Hydrogen Fluoride (HF) and the stereoelectronic effects driving fragmentation, providing a robust workflow for differentiating this isomer in complex matrices.

Mechanistic Basis of Fragmentation

To interpret the spectrum, one must understand the "Fluorine Effect" on gas-phase ion chemistry. Unlike the unsubstituted piperidine, 3,5-DFP fragmentation is dominated by elimination reactions driven by the electronegativity of fluorine.

The "HF Elimination" Rule

In Electrospray Ionization (ESI) MS/MS, protonated fluorinated amines ([M+H]+) frequently undergo the neutral loss of HF (20 Da).

• Mechanism: The protonated amine (m/z 122) undergoes an internal rearrangement. The high electronegativity of fluorine weakens the C-F bond, while the gas-phase acidity of the

  -hydrogens facilitates elimination.

• 3,5-Specifics: 3,5-DFP has a distinct advantage for multiple HF losses compared to 3,3-difluoropiperidine. The 3,5-substitution pattern provides available hydrogens on C2, C4, and C6 that are often in a favorable trans-diaxial alignment with the fluorine atoms (depending on the chair conformer), facilitating a low-energy elimination pathway.

Comparative Fragmentation Pathways

The following table contrasts the primary transitions of 3,5-DFP against the non-fluorinated baseline and a gem-difluoro isomer.

Table 1: Comparative MS/MS Transitions

Feature	Piperidine (Unsubstituted)	3,5-Difluoropiperidine (Target)	3,3-Difluoropiperidine (Isomer)
Precursor Ion [M+H]+	m/z 86.1	m/z 122.1	m/z 122.1
Primary Fragment	m/z 69 (Loss of NH3)	m/z 102 (Loss of HF)	m/z 102 (Loss of HF)
Secondary Fragment	m/z 57 (Retro-Diels-Alder)	m/z 82 (Loss of 2xHF)	m/z 82 (Less intense due to gem-F stability)
Ring Cleavage	m/z 44, 30 (Immonium)	m/z 48 (Fluoro-immonium)	m/z 48 or 30
Diagnostic Feature	Clean RDA cleavage	Sequential HF loss (-20, -40 Da)	Often dominates by single HF loss

Technical Insight: The intensity of the m/z 82 peak (loss of 2 HF) is often higher in 3,5-DFP than in 3,3-DFP. In the 3,3-isomer, losing the second fluorine from the same carbon often leads to a less stable carbocation intermediate compared to the conjugated system formed by eliminating from the 3 and 5 positions.

Visualization of Signaling Pathways

The following diagrams illustrate the fragmentation logic and a decision tree for identifying the molecule.

Fragmentation Mechanism (ESI-CID)

This pathway shows the sequential loss of HF, which is the "signature" of this molecule.

Figure 1: Sequential fragmentation pathway of 3,5-difluoropiperidine under Collision Induced Dissociation (CID).

Isomer Identification Decision Tree

Use this logic flow to distinguish 3,5-DFP from other isobaric interferences or isomers.

Figure 2: Decision tree for differentiating fluorinated piperidine isomers based on MS/MS spectral abundance.

Experimental Protocol

To ensure reproducible fragmentation, the following LC-MS conditions are recommended. This protocol is self-validating: the presence of the "crosstalk" peak (m/z 102) in the blank confirms carryover, while its absence in the sample suggests failed ionization.

LC-MS/MS Parameters[1]

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.

• Collision Energy (CE): Stepped CE (e.g., 15, 30, 45 eV).

  • Reasoning: Fluorinated rings are robust. Low CE preserves the molecular ion (122), while high CE is required to drive the second HF elimination (m/z 82).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

  • Note: Acidic pH is critical to protonate the secondary amine (pKa ~9-10, slightly lower than piperidine's 11.2 due to F-induction).

Validation Workflow

• Inject Standard (1 µM): Verify [M+H]+ at m/z 122.1.

• Check Source Fragmentation: If m/z 102 is observed in MS1 (full scan), reduce source temperature or cone voltage. In-source fragmentation is common for labile fluorinated species.

• Acquire MS2: Confirm the presence of m/z 102 (Base Peak at moderate CE) and m/z 82.

References

• NIST Mass Spectrometry Data Center. Mass spectra of fluorocarbons and general fragmentation rules. National Institute of Standards and Technology. [Link]

• ResearchGate. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for structural elucidation.[1] (General ESI-MS/MS mechanisms for heterocycles). [Link]

• National Institutes of Health (NIH). Analysis of fluorinated proteins and small molecules by mass spectrometry. (Grounding for fluorine-specific neutral losses). [Link]

Sources

• 1. researchgate.net [researchgate.net]

Technical Comparison: Basicity Modulation in Fluorinated Piperidines

Executive Summary

This guide provides an in-depth technical comparison of the pKa values and physicochemical properties of 3-fluoropiperidine and 3,5-difluoropiperidine . It is designed for medicinal chemists and structural biologists optimizing lead compounds for bioavailability, metabolic stability, and target affinity.

Key Insight: The introduction of fluorine into the piperidine ring lowers basicity through inductive effects (

). However, this effect is strongly modulated by stereochemistry. The axial fluorine preference (Gauché effect) creates a stabilizing charge-dipole interaction with the protonated amine, resulting in a higher pKa than predicted by induction alone.[1] This phenomenon is most pronounced in cis-3,5-difluoropiperidine , which adopts a diaxial conformation, making it significantly more basic than its trans isomer.

Physicochemical Data Comparison

The following table summarizes the pKa values and structural properties. Note the non-additive nature of the pKa shift due to stereoelectronic effects.

Compound	Structure	pKa (Exp/Calc)	pKa (vs. Piperidine)	Dominant Conformer (Protonated)	Key Electronic Effect
Piperidine		11.1	Ref	Chair	Solvation
3-Fluoropiperidine		9.3 [1]	-1.8	Axial-F	Charge-Dipole Stabilization
cis-3,5-Difluoropiperidine		~7.9 [2]	-3.2	Diaxial-F	Dual Charge-Dipole Stabilization
trans-3,5-Difluoropiperidine		~7.4 [2]	-3.7	Axial/Equatorial	Mixed Inductive/Stabilizing

Data Interpretation:

• 3-Fluoropiperidine: The expected pKa drop based on pure induction (equatorial F) would be ~2.3 units.[1] The observed drop is only ~1.8 units because the fluorine adopts an axial orientation, aligning the

  bond dipole antiparallel to the bond dipole.[1]

• cis-3,5-Difluoropiperidine: This isomer can adopt a diaxial conformation. While two fluorines increase the inductive withdrawal, the double charge-dipole stabilization mitigates the basicity drop, keeping the pKa near 8.0.

• trans-3,5-Difluoropiperidine: Geometric constraints force one fluorine to be equatorial. The equatorial fluorine exerts a strong inductive effect without the compensating charge-dipole stabilization, resulting in a lower pKa than the cis isomer.

Mechanistic Analysis: The "Fluorine Effect"[2]

Inductive vs. Stereoelectronic Effects

Fluorine is the most electronegative element, typically lowering amine basicity by withdrawing electron density through the

-framework. However, in piperidines, the Through-Space (Electrostatic) Interaction is critical.

• Destabilization (Equatorial F): An equatorial fluorine dipole is often aligned parallel or oblique to the

  dipole, creating electrostatic repulsion or minimal stabilization.

• Stabilization (Axial F): An axial fluorine aligns its dipole antiparallel to the

  vector.[1][2] This favorable electrostatic interaction stabilizes the ammonium cation, effectively increasing the pKa relative to the equatorial conformer.

Visualizing the Interaction

The following diagram illustrates the conformational equilibrium and the resulting pKa modulation.

Figure 1: Interplay of inductive withdrawal and stereoelectronic stabilization in fluorinated piperidines.

Experimental Validation Protocols

To verify these values in your specific derivative, we recommend

F NMR Titration . This method is superior to potentiometry for fluorinated compounds as it requires less material and avoids interference from counter-ions.

Protocol: F NMR pKa Determination

Reagents:

• Compound of interest (approx. 2-5 mg).

• Buffer series (pH 2.0 to 12.0) or Universal Buffer (e.g., Britton-Robinson).

• (10%) for lock.

• Internal Standard: Trifluoroacetic acid (TFA) or Fluorobenzene (in capillary).

Workflow:

• Preparation: Dissolve compound in the buffer/D2O mixture (final conc. ~1 mM).

• Acquisition: Record non-decoupled

  F NMR spectra at each pH point.

• Observation: Monitor the Chemical Shift (

  ).

  • Protonated species (

    ) and neutral species ( ) have distinct chemical shifts.

  • Fast exchange on the NMR time scale results in a single weighted average peak.

• Data Fitting: Plot

  vs. pH. Fit the data to the Henderson-Hasselbalch equation:

Figure 2: Workflow for

F NMR-based pKa determination.

Implications for Drug Design[3][4][5]

Selecting between 3-fluoro and 3,5-difluoropiperidine allows for precise tuning of physicochemical properties:

• Lipophilicity (LogD):

  • Fluorination typically increases lipophilicity (

    ). However, at physiological pH (7.4), the 3,5-difluoro analog (pKa ~7.9) will have a higher fraction of neutral species compared to 3-fluoro (pKa ~9.3), which is >99% ionized.

  • Result: 3,5-difluoropiperidine derivatives often show higher membrane permeability (

    ) despite the added polarity of the C-F bonds.

• hERG Avoidance:

  • High basicity (pKa > 9) is a known risk factor for hERG channel inhibition.

  • Strategy: Switching from a 3-fluoro to a cis-3,5-difluoro scaffold lowers the pKa by ~1.4 units, potentially reducing hERG liability while maintaining the piperidine structural integrity.

• Metabolic Stability:

  • Both scaffolds block metabolic oxidation at the 3- and 5-positions. The 3,5-difluoro substitution provides complete protection of the

    -positions relative to the nitrogen.

References

• Lankin, D. C., et al. (2000). "The Unexpected Diaxial Orientation of cis-3,5-Difluoropiperidine in Water: A Potent C-F...NH Charge-Dipole Effect." Journal of the American Chemical Society.

• Nairoukh, Z., et al. (2020).[3] "Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference." Chemistry - A European Journal.[4]

• Morgenthaler, M., et al. (2007). "Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities." ChemMedChem.

• Scientific Update. (2019). "Syn-3-Fluoro-4-aminopiperidine - a story from multiple orientations."

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• 2. scientificupdate.com [scientificupdate.com]
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• 4. researchgate.net [researchgate.net]

A Comparative Guide to Analyzing Fluorine-Hydrogen Coupling Constants in 3,5-Difluoropiperidine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into molecular scaffolds has become a cornerstone for optimizing pharmacokinetic and physicochemical properties. The 3,5-difluoropiperidine motif, in particular, presents a fascinating case study in stereoelectronic effects, where the interplay of fluorine and hydrogen substituents dictates conformational preference and, ultimately, biological activity. This guide provides an in-depth analysis of fluorine-hydrogen (¹⁹F-¹H) coupling constants in 3,5-difluoropiperidine, offering a comparative look at analytical techniques and the underlying principles that govern these interactions. As Senior Application Scientists, we aim to blend theoretical understanding with practical, field-proven insights to empower your research.

The Significance of ¹⁹F-¹H Coupling in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural characterization of organic molecules. Spin-spin coupling, or J-coupling, an indirect interaction between nuclear spins mediated by bonding electrons, provides invaluable information about the connectivity and spatial arrangement of atoms.[1] In fluorinated compounds, the coupling between ¹⁹F and ¹H nuclei is particularly informative.

The magnitude of these coupling constants is highly dependent on the number of intervening bonds and the dihedral angle between the coupled nuclei. This relationship, famously described by the Karplus equation for vicinal protons, also holds for ¹⁹F-¹H couplings and is a powerful tool for conformational analysis.[1] For 3,5-difluoropiperidine, a six-membered heterocycle, the chair conformation is of primary interest, and the orientation of the fluorine and hydrogen atoms (axial vs. equatorial) profoundly influences the observed coupling constants.

Understanding the Conformational Landscape of 3,5-Difluoropiperidine

A systematic study by Nairoukh et al. has shed light on the conformational behavior of fluorinated piperidines, including 3,5-difluoropiperidine.[2][3][4] Through a combination of NMR spectroscopy and computational analysis, it has been demonstrated that in derivatives of 3,5-difluoropiperidine, there is a strong preference for the fluorine atoms to occupy axial positions.[2][3][5][6] This preference is influenced by a combination of factors including charge-dipole interactions, hyperconjugation, and solvation effects.[2][3][4]

The determination of this axial preference is heavily reliant on the analysis of vicinal (³)J(¹⁹F,¹H) coupling constants.[2][3] The magnitude of these couplings allows for the deduction of the relative orientation of the fluorine and hydrogen atoms.

Types of ¹⁹F-¹H Coupling in 3,5-Difluoropiperidine

In the 3,5-difluoropiperidine ring system, several types of ¹⁹F-¹H couplings are observable:

• Geminal Coupling (²JHF): Coupling between a fluorine atom and a proton on the same carbon atom. These couplings are typically large, often in the range of 45-50 Hz.[7][8]

• Vicinal Coupling (³JHF): Coupling between a fluorine atom and a proton on an adjacent carbon atom. The magnitude of ³JHF is highly dependent on the dihedral angle (φ) between the F-C-C-H bonds. This is the most informative coupling for stereochemical and conformational analysis.

  • ³J(F, H_axial): Coupling between an axial fluorine and an axial proton. This anti-periplanar arrangement (φ ≈ 180°) results in a large coupling constant.

  • ³J(F, H_equatorial): Coupling between an axial fluorine and an equatorial proton. This synclinal or gauche arrangement (φ ≈ 60°) leads to a smaller coupling constant.

• Long-Range Coupling (⁴JHF and ⁵JHF): Couplings over four or more bonds are also possible, though their magnitudes are generally smaller.[9]

The following diagram illustrates the through-bond coupling relationships in a chair conformation of 3,5-difluoropiperidine.

Caption: Experimental workflow for analyzing ¹⁹F-¹H coupling constants.

Comparative Data Summary

The following table summarizes typical ¹⁹F-¹H coupling constants and their structural implications in a 3,5-difluoropiperidine system, assuming a chair conformation with axial fluorine atoms.

Coupling Type	Interacting Nuclei	Dihedral Angle (φ)	Expected J-Value (Hz)	Structural Implication
Geminal (²JHF)	F - C - H	N/A	~45-50 [8]	Confirms geminal relationship
Vicinal (³JHF)	F_ax - C - C - H_ax	~180°	Large (e.g., 30-45)	Anti-periplanar arrangement
Vicinal (³JHF)	F_ax - C - C - H_eq	~60°	Small (e.g., 2-10)	Gauche arrangement
Long-Range (⁴JHF)	F - C - C - C - H	Varies	Small (e.g., 0-5)	Can provide further structural constraints

Note: These are approximate values and can be influenced by substituents and the solvent environment.

Alternative and Complementary Techniques

While NMR spectroscopy is the primary method for determining J-coupling constants, other techniques can provide complementary structural information:

• X-ray Crystallography: Provides the definitive solid-state structure, which can be used to correlate with the solution-phase conformation determined by NMR.

• Computational Chemistry: As mentioned, DFT calculations are a powerful tool for predicting NMR parameters and aiding in the interpretation of experimental data. [2]This is particularly useful for complex systems or where experimental data is ambiguous.

Conclusion

The analysis of ¹⁹F-¹H coupling constants in 3,5-difluoropiperidine is a nuanced yet powerful approach for elucidating its three-dimensional structure and conformational preferences. A thorough understanding of the relationship between coupling constants and dihedral angles, combined with a strategic application of 1D and 2D NMR techniques, allows researchers to confidently assign the stereochemistry of these important fluorinated heterocycles. By integrating experimental data with computational modeling, a comprehensive and validated structural picture can be achieved, providing a solid foundation for structure-activity relationship studies and the rational design of new therapeutic agents.

References

• Bax, A., & Grzesiek, S. (1993). Methodological advances in protein NMR. Accounts of Chemical Research, 26(4), 131-138. [Link]

• Nairoukh, Z., Strieth-Kalthoff, F., Bergander, K., & Glorius, F. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal, 26(28), 6141-6146. [Link]

• Karplus, M. (1959). Contact Electron-Spin Coupling of Nuclear Magnetic Moments. The Journal of Chemical Physics, 30(1), 11-15. [Link]

• Williamson, M. P. (2013). Using the nuclear Overhauser effect to determine the conformation of proteins and nucleic acids. Progress in Nuclear Magnetic Resonance Spectroscopy, 73, 1-15. [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. [Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). NMR Spectroscopy: Vicinal Proton-Proton Coupling. Retrieved February 6, 2026, from [Link]

• Angulo, J., & Claridge, T. D. W. (2010). Conformational analysis of fluorinated pyrrolidines using 19F-1H scalar couplings and heteronuclear NOEs. Organic & Biomolecular Chemistry, 8(12), 2826-2833. [Link]

• Smith, A. J., York, R., Uhrín, D., & Bell, N. G. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. Chemical Communications, 58(30), 4838-4841. [Link]

• J-coupling - Wikipedia. (n.d.). Retrieved February 6, 2026, from [Link]

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• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3,5-Difluoropiperidine

Navigating the complexities of laboratory waste management is paramount to ensuring a safe and compliant research environment. This guide provides an in-depth, procedural framework for the proper disposal of 3,5-Difluoropiperidine, a compound of interest in pharmaceutical and agrochemical research.[1][2] As a fluorinated heterocyclic amine, its unique chemical properties necessitate a rigorous and informed approach to its handling and disposal to mitigate risks to personnel and the environment. This document moves beyond a simple checklist, offering a causal explanation for each procedural step, grounded in scientific principles and regulatory standards.

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

Understanding the inherent hazards of 3,5-Difluoropiperidine is the foundation of its safe management. While specific toxicological data for this exact isomer may be limited, the known hazards of analogous fluorinated and non-fluorinated piperidines provide a robust basis for a conservative risk assessment. The introduction of fluorine atoms can significantly alter the biological and chemical properties of a molecule.[3]

Key Hazards Associated with Fluorinated Piperidines:

• Corrosivity and Irritation: Substituted piperidines are known to be irritants.[4] Compounds like 4,4-Difluoropiperidine hydrochloride are classified as causing serious skin and eye irritation.[5][6] Direct contact with skin or eyes can lead to chemical burns.

• Toxicity: Piperidine and its derivatives can be toxic if inhaled, swallowed, or absorbed through the skin.[7]

• Flammability: While some fluorinated piperidines are solids, related compounds like piperidine itself are highly flammable liquids.[7] The flammability of 3,5-Difluoropiperidine should be carefully evaluated from its Safety Data Sheet (SDS).

• Hazardous Combustion Products: In the event of a fire, fluorinated organic compounds can decompose to release highly toxic and corrosive gases, including carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen fluoride (HF).[5][8] Hydrogen fluoride is a particularly insidious hazard, requiring specialized medical response in case of exposure.[3]

• Environmental Persistence: The carbon-fluorine bond is exceptionally strong, leading to the environmental persistence of many fluorinated compounds, often referred to as "forever chemicals."[9] Improper disposal can lead to long-term environmental contamination.

Hazard Summary Table

Hazard Category	Potential Effects and Considerations	Supporting Evidence
Acute Toxicity	Harmful if swallowed; Toxic in contact with skin or if inhaled.	Based on analogous piperidine compounds.
Skin Corrosion/Irritation	Causes skin irritation, potentially severe burns.[6]	Data from 4,4-Difluoropiperidine HCl.[6]
Eye Damage/Irritation	Causes serious eye irritation, potentially irreversible damage.[6]	Data from 4,4-Difluoropiperidine HCl.[6]
Reactivity	Incompatible with strong oxidizing agents and strong bases.	General reactivity for amine compounds.
Thermal Decomposition	Fire may produce toxic gases: CO, CO2, NOx, Hydrogen Fluoride.[8]	A critical hazard for all fluorinated organics.
Environmental	Potential for persistence in the environment. Should not be released into drains or waterways.[7][8]	Characteristic of many poly- and perfluoroalkyl substances (PFAS).[9]

Regulatory Compliance: Adherence to Mandated Standards

The disposal of 3,5-Difluoropiperidine is governed by stringent federal and local regulations. In the United States, the primary regulatory bodies are the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

• EPA (Environmental Protection Agency): Under the Resource Conservation and Recovery Act (RCRA), chemical waste must be evaluated to determine if it is a "hazardous waste." Due to its likely characteristics of toxicity and the presence of halogens, 3,5-Difluoropiperidine waste must be managed as a hazardous waste.[10][11] This mandates a "cradle-to-grave" responsibility for the generator of the waste.[12]

• OSHA (Occupational Safety and Health Administration): OSHA regulations dictate safe handling practices in the workplace to minimize employee exposure to hazardous substances.[13][14] This includes requirements for personal protective equipment (PPE), proper ventilation, and employee training on chemical hazards.[5]

All waste disposal activities must be conducted in accordance with the protocols established by your institution's Environmental Health and Safety (EHS or OCRS) office, which will ensure compliance with all relevant regulations.[15]

Immediate Safety and Handling Protocols

Safe disposal begins with safe handling during use. The following protocols are essential to minimize exposure and prevent accidental releases.

Step 1: Engineering Controls

• Rationale: To minimize inhalation exposure. Vapors of piperidine derivatives can be heavier than air.[4]

• Procedure: Always handle 3,5-Difluoropiperidine inside a certified chemical fume hood.[16] Ensure the fume hood has adequate flow and is not cluttered.

Step 2: Personal Protective Equipment (PPE)

• Rationale: To prevent skin and eye contact. The compound is expected to be corrosive and easily absorbed.

• Procedure: Wear appropriate PPE at all times:

  • Gloves: Use chemically resistant gloves (e.g., nitrile or neoprene). Change gloves immediately if they become contaminated.

  • Eye Protection: Wear chemical safety goggles and a face shield.[5][6]

  • Lab Coat: A flame-resistant lab coat should be worn and kept buttoned.

  • Clothing: Wear long pants and closed-toe shoes.

Step 3: Spill and Emergency Response

• Rationale: To ensure preparedness for accidental releases, minimizing harm to personnel and the environment.

• Procedure:

  • Small Spills: For minor spills within a fume hood, absorb the material with a non-reactive absorbent material like vermiculite, sand, or diatomaceous earth.[7] Collect the absorbed material into a sealed, properly labeled container for hazardous waste disposal.[3] Clean the affected area thoroughly.

  • Large Spills: Evacuate the immediate area and alert your institution's emergency response team or EHS office.[3] Do not attempt to clean up a large spill without proper training and equipment.

Step-by-Step Waste Collection and Disposal Procedure

The mandated disposal route for halogenated organic compounds like 3,5-Difluoropiperidine is through a licensed hazardous waste management service.[4][15] Direct disposal via sink drains or in regular trash is strictly prohibited.[7][15]

Workflow for Waste Management

Sources

• 1. Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Formation of All-cis-(multi)fluorinated Piperidines by a Dearomatization&ndash;Hydrogenation Process | The Nairoukh Research Group [nairoukh.huji.ac.il]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. fishersci.com [fishersci.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. carlroth.com [carlroth.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. mcfenvironmental.com [mcfenvironmental.com]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]
• 11. epa.gov [epa.gov]
• 12. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 13. 1926.55 - Gases, vapors, fumes, dusts, and mists. | Occupational Safety and Health Administration [osha.gov]
• 14. Hazard Communication - Guidance For Hazard Determination | Occupational Safety and Health Administration [osha.gov]
• 15. vumc.org [vumc.org]
• 16. Good Laboratory Practices: Waste Disposal [scioninstruments.com]

Comprehensive Guide: Personal Protective Equipment (PPE) for Handling 3,5-Difluoropiperidine

Executive Hazard Assessment

Core Directive: Treat 3,5-Difluoropiperidine (and its isomers like 3,3- or 4,4-difluoropiperidine) as a Corrosive, Volatile, and Lipophilic hazard.

While the hydrochloride salt (solid) presents primarily an irritant dust hazard, the free base (liquid) poses severe risks due to the synergistic effect of the piperidine core and fluorine substitution.

• Corrosivity (Skin/Eyes): Like the parent piperidine, this compound is a strong organic base capable of causing rapid, necrotic chemical burns (Skin Corr. 1B).

• Enhanced Penetration (The "Fluorine Effect"): The introduction of fluorine atoms at the 3,5-positions alters the lipophilicity (LogP) of the molecule. Unlike standard amines, fluorinated amines often penetrate the stratum corneum more rapidly, delivering the corrosive payload deeper into the dermis before pain is perceived.

• Incompatibility: Reacts exothermically with acids and oxidizers.[1][2] Incompatible with specific elastomers (e.g., Viton/FKM) due to amine-catalyzed dehydrofluorination or crosslink degradation.[1]

PPE Selection Matrix

The following standards apply to the handling of the liquid free base or high-concentration solutions.

Hand Protection: The "Viton Trap"

Critical Warning: Do NOT use Viton (Fluoroelastomer) gloves.[1][2] Secondary amines can degrade FKM polymers, leading to rapid breakthrough.[1][2]

Glove Material	Recommendation	Technical Rationale
Laminate (EVOH/PE)	Primary Choice	Examples: Silver Shield®, Barrier®.[1][2] Offers broad-spectrum resistance to amines and permeation times >480 mins.[1][2] Essential for spill cleanup or prolonged handling.[1][2]
Nitrile (High Grade)	Splash Only	Minimum thickness: 5 mil (0.12 mm).[2] Double gloving is mandatory. Change immediately upon splash.[1][2] Standard nitrile degrades over time against concentrated amines.[1][2]
Latex / Vinyl	FORBIDDEN	Poor chemical resistance; rapid permeation and degradation.[1][2]
Viton (FKM)	FORBIDDEN	Susceptible to degradation by secondary amines (amine cure effect).[1][2]

Respiratory Protection

Volatility of 3,5-difluoropiperidine (estimated boiling point ~120–140°C) requires strict inhalation control to prevent glaucopsia ("blue haze" vision) and respiratory edema.[2]

• Primary Control: Chemical Fume Hood (Face velocity: 60–100 fpm).[1][2]

• Secondary Control (Outside Hood): Full-face respirator with Multi-Gas cartridges (Ammonia/Methylamine + Organic Vapor) .[1][2]

  • Note: A P100 particulate filter is required if handling the hydrochloride salt.[1][2]

Eye & Body Protection[1][2]

• Eyes: Indirect-Vented Chemical Splash Goggles . Safety glasses are insufficient due to the risk of vapor absorption by the eye, which can cause temporary corneal edema.

• Face: 8-inch Face Shield required during transfer operations (pouring, cannulation).[1][2]

• Body: Chemical-resistant apron (Tychem® or similar) over a flame-resistant lab coat.[1][2]

Operational Protocol: Handling & Decontamination

Decision Logic for PPE

Use the following workflow to determine the required level of protection based on your experimental scale.

Safe Handling Techniques

• Cannulation Preferred: For volumes >50 mL, transfer via cannula or positive pressure to avoid open pouring.[1][2]

• Glassware Prep: Ensure all glassware is dry. While not pyrophoric, moisture absorption can alter stoichiometry and generate heat.[1][2]

• Vapor Trap: If using a vacuum pump (e.g., rotary evaporation), install a cold trap acidified with dilute HCl to neutralize amine vapors before they reach the pump oil.[1][2]

Emergency Decontamination Workflow

In the event of exposure, speed is critical. The lipophilic nature of the fluorinated ring accelerates tissue uptake.[1][2]

Note on Calcium Gluconate: Unlike Hydrofluoric Acid (HF), the C-F bonds in 3,5-difluoropiperidine are generally stable and do not immediately release fluoride ions upon contact. Standard alkaline burn treatment (copious water flush) is the priority.[1][2] However, if decomposition (burning) has occurred, fluoride ions may be present; in such cases, having Calcium Gluconate gel available is a prudent, conservative precaution.

Disposal and Waste Management

• Segregation: Collect in a dedicated "Basic/Amine Organic" waste stream.

• Incompatibility: NEVER mix with "Acidic" waste streams.[1][2] The neutralization reaction is highly exothermic and can cause container rupture or explosion.[1][2]

• Rinsing: Triple rinse empty containers with a solvent (e.g., ethanol) before disposal.[2] Add the rinsate to the waste container.[1][2]

References

• PubChem. 3,3-Difluoropiperidine (Compound Summary). National Library of Medicine.[1][2] [Link]

• ECHA (European Chemicals Agency). Registration Dossier: Piperidine (Skin Corr.[1][2] 1B). [Link][2]

Sources

• 1. 3,3-Difluoropiperidine | C5H9F2N | CID 2758350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4,4-Difluoropiperidine | C5H9F2N | CID 2758352 - PubChem [pubchem.ncbi.nlm.nih.gov]